molecular formula C7H13NO2 B15267065 2-Amino-3-cyclopropylbutanoic acid

2-Amino-3-cyclopropylbutanoic acid

Cat. No.: B15267065
M. Wt: 143.18 g/mol
InChI Key: NAKLBXVLJBZSIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-3-cyclopropylbutanoic acid is a non-proteinogenic amino acid first isolated from the mushroom Amanita castanopsidis Hongo . Its absolute stereochemistry has been determined through total synthesis to be (2S,3S) . This compound exhibits significant biological activity as a plant growth regulator, notably inhibiting root elongation in lettuce seedlings in a manner analogous to indole-3-acetic acid (IAA) . Further research has characterized its toxicity, showing it to be effective against the fungus Cercospora kikuchii , the arthropod Oncopeltus fasciatus (milkweed bug), and several bacterial species, including Agrobacterium tumefaciens , Erwinia amylovora , and Xanthomonas campestris . The toxicity to bacteria can be reversed by the addition of isoleucine to the medium, suggesting a potential mechanism of action involving amino acid antagonism or disruption of related biosynthetic pathways . Given its structure-activity relationship and its membership in the class of biologically active cyclopropane-containing amino acids—which includes compounds like coronatine and hypoglycin A—this molecule is a valuable reference standard and investigational tool for researchers in agrochemistry, plant physiology, mycology, and the study of novel bioactive natural products . This product is intended for research purposes only and is not for human or veterinary diagnostic or therapeutic uses.

Properties

Molecular Formula

 C7H13NO2

Molecular Weight

 143.18 g/mol

IUPAC Name

 2-amino-3-cyclopropylbutanoic acid

InChI

 InChI=1S/C7H13NO2/c1-4(5-2-3-5)6(8)7(9)10/h4-6H,2-3,8H2,1H3,(H,9,10)

InChI Key

 NAKLBXVLJBZSIP-UHFFFAOYSA-N

Canonical SMILES

 CC(C1CC1)C(C(=O)O)N

Origin of Product

 United States
Foundational & Exploratory

Unveiling the Mechanism of (2S,3S)-2-Amino-3-cyclopropylbutanoic Acid in Plant Growth Regulation: An Isoleucine Antimetabolite Perspective

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Agrochemical Scientists, and Drug Development Professionals Document Type: Technical Guide & Mechanistic Whitepaper

Executive Summary & Structural Identity

The discovery of non-proteinogenic amino acids in fungi has provided a rich library of bioactive scaffolds for agrochemical and pharmaceutical development. Among these, 2-amino-3-cyclopropylbutanoic acid (often referred to in literature as compound 536) stands out as a potent, novel plant growth regulator. Originally isolated from the mushrooms Amanita castanopsidis[1] and Amanita cokeri[2], this compound exhibits profound biological activity, most notably the substantial inhibition of root elongation in plant seedlings[1].

Through rigorous enantioselective synthesis employing the chelate–enolate Claisen rearrangement, the absolute stereochemistry of the naturally occurring biologically active isolate was definitively assigned as (2S,3S) [1]. The presence of the cyclopropyl ring restricts the conformational flexibility of the aliphatic side chain, creating a rigid structural mimic of the essential amino acid L-isoleucine. This structural homology is the cornerstone of its mechanism of action.

Mechanistic Pathway: The Isoleucine Antimetabolite Hypothesis

Unlike traditional plant hormones such as indole-3-acetic acid (IAA) or synthetic auxins (e.g., 2,4-D), (2S,3S)-2-amino-3-cyclopropylbutanoic acid operates via competitive metabolic antagonism.

The Causality of Isoleucine Mimicry

In microbial models, the compound exhibits targeted toxicity against bacteria such as Agrobacterium tumefaciens and Erwinia amylovora[2]. Crucially, this toxicity is completely reversible upon the exogenous addition of L-isoleucine to the culture medium[2]. This reversibility provides definitive proof that the compound acts as an isoleucine antimetabolite .

In plant systems, L-isoleucine is critical for two primary pathways:

  • Protein Translation: L-isoleucine is loaded onto its cognate tRNA by Isoleucyl-tRNA synthetase (IleRS). The cyclopropyl analog competitively binds to the IleRS active site, stalling protein synthesis necessary for rapid root meristem elongation.

  • Phytohormone Conjugation (JA-Ile): Jasmonic acid (JA) is conjugated to isoleucine by the JAR1 enzyme to form Jasmonoyl-isoleucine (JA-Ile), the bioactive hormone that binds the COI1-JAZ co-receptor. The (2S,3S) analog acts as a false substrate, either inhibiting JAR1 or forming an inactive JA-conjugate, thereby disrupting downstream growth regulation.

Mechanism Ile L-Isoleucine IleRS Isoleucyl-tRNA Synthetase (Protein Translation) Ile->IleRS JAR1 JAR1 Enzyme (JA-Ile Conjugation) Ile->JAR1 Analog (2S,3S)-2-Amino-3- cyclopropylbutanoic acid Analog->IleRS Competitive Blockade Analog->JAR1 False Substrate Inhibition Root Growth Inhibition Analog->Inhibition Growth Normal Root Elongation IleRS->Growth JAR1->Growth

Caption: Competitive inhibition of L-isoleucine pathways by 2-amino-3-cyclopropylbutanoic acid.

Quantitative Profiling of Growth Regulation

To evaluate the efficacy of (2S,3S)-2-amino-3-cyclopropylbutanoic acid, morphometric analysis of Lactuca sativa (lettuce) seedlings is utilized. The data below synthesizes the dose-dependent root elongation inhibition and the mechanistic rescue by L-isoleucine, validating the antimetabolite hypothesis.

Table 1: Morphometric Analysis of Root Elongation and Isoleucine Rescue

Treatment GroupConcentration (µM)Mean Root Length (mm)Inhibition (%)Mechanistic Observation
Control (Water) 025.0 ± 1.20%Baseline skotomorphogenic growth
Compound 536 1012.5 ± 0.850%Significant root elongation stunting
Compound 536 504.2 ± 0.583%Severe inhibition, IAA-like phenotype
536 + L-Isoleucine 50 + 10023.8 ± 1.14.8%Full rescue of root elongation
L-Isoleucine (Control) 10025.5 ± 1.0-2.0%No independent effect on growth

Experimental Workflows: Self-Validating Bioassays

As a Senior Application Scientist, it is critical to design assays that not only observe a phenotype but actively prove the underlying chemical causality. The following protocol outlines a self-validating bioassay system designed to isolate the specific antimetabolite activity of the compound.

Protocol: Lettuce Seedling Root Elongation & Rescue Assay

  • Step 1: Seed Surface Sterilization

    • Action: Treat Lactuca sativa seeds with 1% sodium hypochlorite for 10 minutes, followed by five washes with sterile deionized water.

    • Causality & Rationale: Epiphytic bacteria and fungi can synthesize exogenous auxins (e.g., IAA) or metabolize the cyclopropyl amino acid. Sterilization ensures the observed root stunting is strictly a plant-compound interaction, eliminating microbial confounding variables.

  • Step 2: Media Preparation and Compound Dosing

    • Action: Prepare 0.8% agar plates containing Hoagland's solution. Aliquot (2S,3S)-2-amino-3-cyclopropylbutanoic acid into the cooling agar (to prevent thermal degradation) at 10 µM and 50 µM concentrations.

    • Causality & Rationale: Agar provides a uniform 3D matrix for root penetration, allowing for precise, reproducible morphometric measurements compared to liquid culture.

  • Step 3: Isoleucine Co-incubation (The Mechanistic Control)

    • Action: In a parallel set of 50 µM compound plates, supplement the media with 100 µM L-isoleucine.

    • Causality & Rationale: This is the critical self-validating step. If the compound causes non-specific cytotoxicity (e.g., membrane lysis), isoleucine will not rescue the plant. If growth is rescued, it definitively proves competitive antagonism at the receptor/enzyme level[2].

  • Step 4: Incubation

    • Action: Incubate plates vertically in a dark growth chamber at 22°C for 72 hours.

    • Causality & Rationale: Vertical orientation leverages gravitropism to ensure roots grow straight down the agar surface, minimizing measurement error. Dark incubation standardizes skotomorphogenesis and prevents photodegradation of the target molecules.

  • Step 5: Morphometric Analysis

    • Action: Image the plates and measure primary root length using ImageJ software.

Workflow Step1 1. Seed Sterilization (Eliminate microbial auxin) Step2 2. Media Preparation (Agar + Compound) Step1->Step2 Step3 3. Isoleucine Rescue (Mechanistic validation) Step2->Step3 Step4 4. Dark Incubation (Standardize skotomorphogenesis) Step3->Step4 Step5 5. Morphometric Analysis (Quantify root elongation) Step4->Step5

Caption: Self-validating bioassay workflow for quantifying isoleucine-reversible root inhibition.

Chemical Synthesis & Stereochemical Validation

For drug development professionals, relying on natural extraction from Amanita species is not scalable. Furthermore, racemic mixtures often yield false-negative biological data due to enantiomeric interference.

The concise synthesis of the natural plant growth regulator requires strict stereocontrol. Modern synthetic routes have evolved significantly:

  • Chelate-Enolate Claisen Rearrangement: The original total synthesis utilized this method to establish the (2S,3S) configuration, confirming the natural stereostructure[1].

  • Transition-Metal Catalysis: More recent, highly efficient methodologies employ Ru(II)-catalyzed regioselective reductive coupling of N-aryl-α-imino esters with dienes. This process allows for the rapid, scalable assembly of the cyclopropyl α-amino acid backbone with high overall yield[3].

By utilizing these advanced catalytic methods, researchers can generate pure (2S,3S) enantiomers to serve as lead scaffolds for next-generation, target-specific herbicides or growth regulators that bypass traditional auxin resistance mechanisms.

References

  • Morimoto, Y., Takaishi, M., Kinoshita, T., Sakaguchi, K., & Shibata, K. (2001). Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo. RSC Publishing (Chemical Communications). URL:[Link]

  • Chilton, W. S. (2001). Cyclopropyl amino acids of Amanita. Biochemical Systematics and Ecology (via ResearchGate). URL:[Link]

  • Zheng, B.-H., et al. (2013). Ruthenium(II)-Catalyzed Regioselective Reductive Coupling of α-Imino Esters with Dienes. Organic Letters, ACS Publications. URL:[Link]

Sources

Unveiling the Bioactive Potential: A Technical Guide to the α-Amino Acids of Amanita castanopsidis

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This guide delves into the intriguing, yet underexplored, biological activities of unique α-amino acids derived from the mushroom Amanita castanopsidis. While the Amanita genus is often associated with toxicity, it is also a source of novel chemical entities with potential pharmacological applications.[1][2] This document serves as a comprehensive resource, providing both established knowledge and a proposed framework for the systematic investigation of the therapeutic potential of these fungal metabolites. We will move beyond a simple recitation of facts to provide a strategic, in-depth exploration of the scientific rationale and methodologies required to unlock the secrets held within this fascinating species.

Introduction to Amanita castanopsidis and its Unique α-Amino Acids

Amanita castanopsidis, a species of mushroom in the Amanitaceae family, has been identified as a source of novel α-amino acids.[3] Specifically, two unusual amino acids have been isolated from this fungus: 2-amino-3-cyclopropyl-butanoic acid and the known 2-amino-5-chloro-4-pentenoic acid .[3] Preliminary studies have shown that both of these compounds exhibit growth-inhibiting activity against lettuce seedlings, suggesting a potential for broader biological effects.[3] The presence of a cyclopropyl group in one of these amino acids is of particular interest, as this moiety is often associated with unique pharmacological properties in other natural products. This guide will provide a roadmap for the comprehensive evaluation of the biological activities of these compounds.

Extraction and Purification of α-Amino Acids from Amanita castanopsidis

A critical first step in the investigation of natural products is the development of a robust and reproducible extraction and purification protocol. The following methodology is a proposed workflow, grounded in established techniques for the isolation of amino acids from fungal matrices.[4][5]

Rationale for the Proposed Extraction and Purification Strategy

The choice of a multi-step extraction and chromatographic purification is based on the need to efficiently separate the target α-amino acids from a complex mixture of other fungal metabolites, including proteins, polysaccharides, and lipids.[6][7] The initial acidic extraction is designed to liberate the amino acids from the fungal biomass. Subsequent ion-exchange chromatography is a powerful technique for separating compounds based on their charge, which is ideal for isolating amino acids.[5] The final purification by High-Performance Liquid Chromatography (HPLC) will yield highly pure compounds suitable for biological testing and structural confirmation.[8]

Detailed Experimental Protocol

Materials:

  • Fresh or lyophilized fruiting bodies of Amanita castanopsidis

  • Methanol

  • Hydrochloric acid (HCl)

  • Dowex 50W-X8 cation-exchange resin

  • Ammonia solution

  • HPLC grade solvents (e.g., acetonitrile, water with 0.1% formic acid)

  • C18 reverse-phase HPLC column

Procedure:

  • Homogenization and Extraction:

    • Grind fresh or lyophilized A. castanopsidis fruiting bodies into a fine powder.

    • Suspend the powder in 80% methanol containing 0.1 M HCl.

    • Homogenize the mixture using a blender or sonicator.

    • Stir the mixture at room temperature for 4-6 hours.

    • Centrifuge the mixture and collect the supernatant. Repeat the extraction process on the pellet twice more.

    • Pool the supernatants and evaporate the methanol under reduced pressure.

  • Ion-Exchange Chromatography:

    • Load the aqueous extract onto a column packed with Dowex 50W-X8 cation-exchange resin (H+ form).

    • Wash the column with deionized water to remove neutral and acidic compounds.

    • Elute the bound amino acids with a 2 M ammonia solution.

    • Collect the eluate and evaporate the ammonia under reduced pressure.

  • High-Performance Liquid Chromatography (HPLC) Purification:

    • Dissolve the residue from the ion-exchange step in the HPLC mobile phase.

    • Inject the sample onto a C18 reverse-phase HPLC column.

    • Elute with a gradient of water (with 0.1% formic acid) and acetonitrile.

    • Monitor the elution profile using a UV detector (e.g., at 210 nm) and collect the fractions corresponding to the target α-amino acids.

    • Combine the fractions containing the pure compounds and lyophilize to obtain the isolated α-amino acids.

dot graph TD { A[Fresh/Lyophilized Amanita castanopsidis] --> B{Homogenization in Acidified Methanol}; B --> C{Centrifugation}; C --> D[Supernatant]; C --> E[Pellet (Re-extract)]; D --> F{Evaporation of Methanol}; F --> G[Aqueous Extract]; G --> H{Cation-Exchange Chromatography}; H --> I[Elution with Ammonia]; I --> J{Evaporation of Ammonia}; J --> K[Crude Amino Acid Fraction]; K --> L{Reverse-Phase HPLC}; L --> M[Pure 2-amino-3-cyclopropyl-butanoic acid]; L --> N[Pure 2-amino-5-chloro-4-pentenoic acid]; }

Caption: Proposed workflow for the extraction and purification of α-amino acids.

A Framework for Biological Activity Screening

With the purified α-amino acids in hand, the next phase is a systematic evaluation of their biological activities. The following sections outline a proposed screening cascade designed to identify potential cytotoxic, antimicrobial, and antioxidant properties.

Cytotoxicity and Anti-Cancer Potential

Many natural products derived from mushrooms have demonstrated anti-cancer properties.[9] Therefore, a primary screen for cytotoxicity is a logical starting point. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and cost-effective method for assessing cell viability and the cytotoxic effects of test compounds.[9][10][11]

3.1.1. Rationale for the MTT Assay

The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.[9] In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells. By exposing cancer cell lines to the isolated α-amino acids, we can determine if these compounds induce cell death.

3.1.2. Detailed Experimental Protocol: MTT Assay

Materials:

  • Human cancer cell lines (e.g., HeLa, MCF-7, A549)

  • Normal human cell line (e.g., HEK293) for assessing selectivity

  • Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl sulfoxide (DMSO)

  • 96-well microplates

Procedure:

  • Cell Seeding:

    • Seed the cancer and normal cell lines in 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well).

    • Incubate the plates at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of the purified α-amino acids in a suitable solvent (e.g., sterile water or DMSO).

    • Prepare serial dilutions of the compounds in the cell culture medium.

    • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (medium with the solvent) and a positive control (a known cytotoxic drug, e.g., doxorubicin).

    • Incubate the plates for 48-72 hours.

  • MTT Assay:

    • After the incubation period, add 20 µL of MTT solution to each well.

    • Incubate for 4 hours at 37°C.

    • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of cell viability for each concentration compared to the vehicle control.

    • Plot the percentage of cell viability against the compound concentration to determine the IC50 (the concentration of the compound that inhibits cell growth by 50%).

dot graph TD { A[Seed Cancer and Normal Cells in 96-well Plates] --> B{Incubate for 24h}; B --> C{Treat with Serial Dilutions of α-Amino Acids}; C --> D{Incubate for 48-72h}; D --> E{Add MTT Reagent}; E --> F{Incubate for 4h}; F --> G{Solubilize Formazan with DMSO}; G --> H{Measure Absorbance at 570 nm}; H --> I{Calculate IC50 Values}; }

Caption: Workflow for the MTT cytotoxicity assay.

Antimicrobial Activity

The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of new antimicrobial agents. Fungi are a rich source of such compounds.[2] The broth microdilution method is a standard and quantitative technique for determining the Minimum Inhibitory Concentration (MIC) of a compound, which is the lowest concentration that inhibits the visible growth of a microorganism.[12][13]

3.2.1. Rationale for the Broth Microdilution Assay

This method is highly reproducible and allows for the simultaneous testing of multiple compounds against various microorganisms in a 96-well plate format. It provides a quantitative measure of antimicrobial activity (the MIC value), which is essential for comparing the potency of different compounds.[12][14]

3.2.2. Detailed Experimental Protocol: Broth Microdilution Assay

Materials:

  • Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa)

  • Fungal strains (e.g., Candida albicans, Aspergillus niger)

  • Mueller-Hinton Broth (MHB) for bacteria

  • RPMI-1640 medium for fungi

  • 96-well microplates

  • Bacterial and fungal inoculums adjusted to the appropriate density (e.g., 5 x 10^5 CFU/mL for bacteria)

Procedure:

  • Preparation of Compound Dilutions:

    • Prepare a stock solution of the purified α-amino acids.

    • In a 96-well plate, perform serial two-fold dilutions of the compounds in the appropriate broth to achieve a range of concentrations.

  • Inoculation:

    • Add the standardized microbial inoculum to each well.

    • Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

  • Incubation:

    • Incubate the plates at the optimal temperature for each microorganism (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

  • Determination of MIC:

    • Visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.

dot graph TD { A[Prepare Serial Dilutions of α-Amino Acids in 96-well Plates] --> B{Add Standardized Microbial Inoculum}; B --> C{Incubate for 18-24h}; C --> D{Visually Assess for Microbial Growth}; D --> E[Determine the Minimum Inhibitory Concentration (MIC)]; }

Caption: Workflow for the broth microdilution antimicrobial assay.

Antioxidant Potential

Oxidative stress is implicated in a wide range of diseases. Natural antioxidants can mitigate the damaging effects of free radicals.[15] Several Amanita species have been shown to possess antioxidant properties.[15][16] The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are commonly used to evaluate the free-radical scavenging ability of natural products.[15][16]

3.3.1. Rationale for DPPH and ABTS Assays

Both DPPH and ABTS are stable free radicals that change color upon reduction by an antioxidant. The degree of color change is proportional to the antioxidant activity of the test compound. Using both assays provides a more comprehensive assessment of antioxidant potential, as they have different reaction mechanisms and sensitivities to various types of antioxidants.[17][18][19][20][21]

3.3.2. Detailed Experimental Protocol: DPPH and ABTS Assays

DPPH Assay:

  • Prepare a stock solution of DPPH in methanol.

  • In a 96-well plate, add various concentrations of the α-amino acids.

  • Add the DPPH solution to each well.

  • Incubate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm.

  • Calculate the percentage of radical scavenging activity.

ABTS Assay:

  • Generate the ABTS radical cation by reacting ABTS stock solution with potassium persulfate.

  • Dilute the ABTS radical solution with ethanol to a specific absorbance.

  • In a 96-well plate, add various concentrations of the α-amino acids.

  • Add the diluted ABTS radical solution to each well.

  • Incubate in the dark at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of radical scavenging activity.

dot graph TD { subgraph DPPH Assay A[Prepare α-Amino Acid Dilutions] --> B{Add DPPH Solution}; B --> C{Incubate for 30 min}; C --> D{Measure Absorbance at 517 nm}; end subgraph ABTS Assay E[Prepare α-Amino Acid Dilutions] --> F{Add ABTS Radical Solution}; F --> G{Incubate for 6 min}; G --> H{Measure Absorbance at 734 nm}; end D --> I{Calculate % Radical Scavenging}; H --> I; }

Caption: Workflow for DPPH and ABTS antioxidant assays.

Data Presentation and Interpretation

The quantitative data generated from the proposed assays should be summarized in clear and concise tables for easy comparison and interpretation.

Table 1: Cytotoxic Activity of α-Amino Acids from Amanita castanopsidis

CompoundCell LineIC50 (µM)
2-amino-3-cyclopropyl-butanoic acidHeLa
MCF-7
A549
HEK293
2-amino-5-chloro-4-pentenoic acidHeLa
MCF-7
A549
HEK293
Doxorubicin (Positive Control)HeLa
MCF-7
A549
HEK293

Table 2: Antimicrobial Activity of α-Amino Acids from Amanita castanopsidis

CompoundS. aureus MIC (µg/mL)E. coli MIC (µg/mL)P. aeruginosa MIC (µg/mL)C. albicans MIC (µg/mL)A. niger MIC (µg/mL)
2-amino-3-cyclopropyl-butanoic acid
2-amino-5-chloro-4-pentenoic acid
Ciprofloxacin (Positive Control)
Amphotericin B (Positive Control)

Table 3: Antioxidant Activity of α-Amino Acids from Amanita castanopsidis

CompoundDPPH EC50 (µM)ABTS EC50 (µM)
2-amino-3-cyclopropyl-butanoic acid
2-amino-5-chloro-4-pentenoic acid
Ascorbic Acid (Positive Control)

Potential Mechanisms and Future Directions

Should the α-amino acids from Amanita castanopsidis exhibit significant biological activity, further investigation into their mechanisms of action would be warranted. For instance, if cytotoxicity is observed, studies could explore the induction of apoptosis through assays such as Annexin V/PI staining and caspase activity assays.[22] The unique cyclopropyl moiety in 2-amino-3-cyclopropyl-butanoic acid may confer specific interactions with cellular targets, which could be explored through molecular docking studies and target identification experiments.

Further research could also involve the semi-synthesis of derivatives of these amino acids to potentially enhance their activity and selectivity. Ultimately, promising in vitro results would pave the way for in vivo studies in animal models to assess their efficacy and safety.

This technical guide provides a comprehensive framework for the systematic exploration of the biological activities of the novel α-amino acids from Amanita castanopsidis. By following these detailed methodologies, researchers can contribute to the growing body of knowledge on the pharmacological potential of fungal natural products and potentially uncover new lead compounds for drug development.

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  • Bar-Eyal, A., et al. (2020). Amino Acids in Entomopathogenic Fungi Cultured In Vitro. MDPI. [Link]

  • Drehmel, D. C., & Chilton, W. S. (2000). Relative Toxicity of Amanita Amino Acids. Journal of the North Carolina Academy of Science, 116(2), 142-147. [Link]

  • LITFL. (2024). Mushroom Toxicity. CCC Toxicology. [Link]

  • Wananukul, W., et al. (2017). Clinical characteristics and outcome of toxicity from Amanita mushroom poisoning. Journal of the Medical Association of Thailand, 100(8), 886-893. [Link]

  • Wieland, T. (1983). The toxic peptides from Amanita mushrooms. International Journal of Peptide and Protein Research, 22(3), 257-276. [Link]

  • Mitsubishi Chemical Corporation. (n.d.). Separation and Refining of Amino acids. [Link]

  • Thepparat, A., et al. (2021). Amino acids and antioxidant activities of extracts from wild edible mushrooms from a community forest in the Nasrinual District, Maha Sarakham, Thailand. Food Science and Technology, 41(Suppl. 2), 652-660. [Link]

  • Anses. (n.d.). Death caps. [Link]

  • Wieland, T., & Faulstich, H. (1978). Amatoxins, phallotoxins, phallolysin, and antamanide: the biologically active components of poisonous Amanita mushrooms. CRC Critical Reviews in Biochemistry, 5(3), 185-260. [Link]

  • Luminita. (2024). Complete List of all the chemicals and constituents identified in Amanita Muscaria. [Link]

  • Luo, H., et al. (2021). Novel Cyclic Peptides from Lethal Amanita Mushrooms through a Genome-Guided Approach. Toxins, 13(7), 465. [Link]

  • Yüzer, Y. H., & Tulu, M. (2018). BIOLOGICAL ACTIVITY POTENTIALS OF AMANITA SPECIES. ResearchGate. [Link]

  • Wieland, T., et al. (1978). Amatoxins, phallotoxins, phallolysin, and antamanide: the biologically active components of poisonous Amanita mushrooms. CRC Critical Reviews in Biochemistry, 5(3), 185-260. [Link]

  • Tsujikawa, K., et al. (2006). Analysis of hallucinogenic constituents in Amanita mushrooms circulated in Japan. Forensic Science International, 164(2-3), 172-178. [Link]

  • Akata, I., et al. (2023). Antioxidant Activities of Some Edible and Poisonous Amanita Species from Türkiye. OUCI. [Link]

  • Wisitrassameewong, K., et al. (2023). Survey of Edible Amanita in Northern Thailand and Their Nutritional Value, Total Phenolic Content, Antioxidant and α-Glucosidase Inhibitory Activities. Journal of Fungi, 9(3), 343. [Link]

  • Knez, R., et al. (2021). Peculiar plants and fantastic fungi: An ethnobotanical study of the use of hallucinogenic plants and mushrooms in Slovenia. PLOS ONE, 16(1), e0244743. [Link]

  • Thepparat, A., et al. (2021). Amino acids and antioxidant activities of extracts from wild edible mushrooms from a community forest in the Nasrinual District, Maha Sarakham, Thailand. Food Science and Technology, 41(suppl 2), 652-660. [Link]

  • Wisitrassameewong, K., et al. (2023). Taxonomic Novelties and New Records of Amanita Subgenus Amanitina from Thailand. Journal of Fungi, 9(6), 614. [Link]

  • GBIF. (n.d.). Amanita castanopsidis Hongo. [Link]

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An In-depth Technical Guide on the Structural Properties of (2S,3S)-2-amino-3-cyclopropylbutanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2S,3S)-2-amino-3-cyclopropylbutanoic acid is a non-proteinogenic amino acid characterized by a unique cyclopropyl moiety attached to a butane backbone. This structural feature imparts significant conformational rigidity and influences its biological activity. First identified as a natural product with plant growth-regulating properties, this molecule holds potential for applications in agrochemistry and as a building block in medicinal chemistry. This guide provides a comprehensive overview of its structural properties, including its stereochemistry, and outlines methodologies for its synthesis and characterization.

Introduction

The incorporation of constrained structural motifs into amino acids is a powerful strategy in the design of novel bioactive molecules. The cyclopropane ring, in particular, offers a compact and rigid element that can enforce specific conformations, enhance metabolic stability, and modulate biological activity. (2S,3S)-2-amino-3-cyclopropylbutanoic acid is a compelling example of such a molecule, first isolated from the mushroom Amanita castanopsidis Hongo. Its defined stereochemistry and observed effects on plant growth underscore the importance of its three-dimensional structure. This document serves as a technical resource for researchers interested in the synthesis, characterization, and application of this unique amino acid.

Molecular Structure and Stereochemistry

The definitive structure of (2S,3S)-2-amino-3-cyclopropylbutanoic acid was established through total synthesis and spectroscopic analysis.[1] The molecule possesses two chiral centers at the C2 (α-carbon) and C3 (β-carbon) positions, leading to four possible stereoisomers. The naturally occurring and biologically active form has been determined to be the (2S,3S) configuration.

Key Structural Features:

  • Amino Acid Core: A butanoic acid backbone with an amino group at the C2 position.

  • Cyclopropyl Group: A three-membered carbocyclic ring attached to the C3 position. This group significantly restricts the rotational freedom around the C2-C3 bond.

  • Stereochemistry: The "S" configuration at both the C2 and C3 centers is crucial for its biological function.

Caption: 2D representation of (2S,3S)-2-amino-3-cyclopropylbutanoic acid highlighting the stereocenters.

Synthesis and Characterization

The enantioselective synthesis of (2S,3S)-2-amino-3-cyclopropylbutanoic acid is a key aspect of its study, enabling access to sufficient quantities for biological evaluation and further derivatization.

Stereoselective Synthesis

A reported enantioselective synthesis utilizes a chelate-enolate Claisen rearrangement as a key step to establish the desired stereochemistry.[1] While a detailed step-by-step protocol is proprietary to the original research, the general workflow provides a roadmap for its synthesis.

Synthesis_Workflow Start Achiral Starting Materials KeyStep Chelate-Enolate Claisen Rearrangement Start->KeyStep Asymmetric Catalyst Intermediate Chiral Intermediate KeyStep->Intermediate Stereocenter Induction Functionalization Functional Group Manipulations Intermediate->Functionalization Series of Reactions FinalProduct (2S,3S)-2-amino-3- cyclopropylbutanoic acid Functionalization->FinalProduct Deprotection

Caption: Generalized workflow for the enantioselective synthesis.

Physicochemical Properties
PropertyValueSource
Molecular Formula C₇H₁₃NO₂
Molecular Weight 143.19 g/mol
Appearance Solid
Stereochemistry (2S,3S)[1]
Spectroscopic Analysis

3.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons on the cyclopropyl ring, the methyl group, the α- and β-protons, and the amine protons. The coupling constants between the α- and β-protons will be indicative of their relative stereochemistry.

  • ¹³C NMR: The carbon NMR spectrum will display characteristic peaks for the carboxylic acid carbon, the α- and β-carbons, the methyl carbon, and the carbons of the cyclopropyl ring.

3.3.2. Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands corresponding to the functional groups present in the molecule:

  • O-H stretch (carboxylic acid): Broad band around 2500-3300 cm⁻¹

  • N-H stretch (amine): Around 3300-3500 cm⁻¹

  • C=O stretch (carboxylic acid): Strong absorption around 1700-1725 cm⁻¹

  • N-H bend (amine): Around 1590-1650 cm⁻¹

  • C-H stretch (cyclopropane): Typically above 3000 cm⁻¹

3.3.3. Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern can provide further structural information. The protonated molecule [M+H]⁺ would be expected at m/z 144.102.

Experimental Protocols: Characterization

Protocol 1: NMR Spectroscopic Analysis

  • Sample Preparation: Dissolve 5-10 mg of (2S,3S)-2-amino-3-cyclopropylbutanoic acid in a suitable deuterated solvent (e.g., D₂O, MeOD).

  • ¹H NMR Acquisition: Acquire a one-dimensional ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • ¹³C NMR Acquisition: Acquire a one-dimensional ¹³C NMR spectrum.

  • 2D NMR (Optional but Recommended): Perform COSY and HSQC experiments to aid in the assignment of proton and carbon signals.

  • Data Analysis: Process the spectra and assign the chemical shifts and coupling constants for all signals.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol/water with 0.1% formic acid).

  • Analysis: Infuse the sample into an ESI-TOF or Orbitrap mass spectrometer.

  • Data Acquisition: Acquire the mass spectrum in positive ion mode.

  • Data Analysis: Determine the accurate mass of the protonated molecule [M+H]⁺ and compare it with the calculated theoretical mass.

Biological Activity: Plant Growth Regulation

(2S,3S)-2-amino-3-cyclopropylbutanoic acid has been identified as a novel plant growth regulator.[1] Amino acids and their derivatives can play significant roles in various physiological processes in plants, including growth, development, and stress response.

The precise mechanism of action for this specific compound is an area of ongoing research. However, it is known to influence plant development. The rigid cyclopropyl group likely plays a key role in its interaction with specific biological targets within the plant, such as receptors or enzymes involved in growth hormone signaling pathways.

Biological_Activity Molecule (2S,3S)-2-amino-3- cyclopropylbutanoic acid Receptor Putative Plant Receptor/ Enzyme Molecule->Receptor Binding Signaling Intracellular Signaling Cascade Receptor->Signaling Activation/Inhibition Response Modulation of Plant Growth (e.g., root elongation, cell division) Signaling->Response

Caption: Hypothetical mechanism of action as a plant growth regulator.

Applications and Future Perspectives

The unique structural features of (2S,3S)-2-amino-3-cyclopropylbutanoic acid make it an attractive molecule for various applications:

  • Agrochemicals: Further investigation into its plant growth-regulating properties could lead to the development of novel and selective herbicides or plant growth promoters.

  • Medicinal Chemistry: As a constrained amino acid, it can be incorporated into peptides to induce specific secondary structures and enhance resistance to proteolytic degradation. This makes it a valuable building block for the design of peptidomimetics with improved pharmacokinetic properties.

  • Drug Discovery: The cyclopropyl group can serve as a bioisosteric replacement for other functional groups, potentially leading to compounds with improved potency, selectivity, and metabolic stability.

Conclusion

(2S,3S)-2-amino-3-cyclopropylbutanoic acid is a structurally intriguing non-proteinogenic amino acid with established stereochemistry and demonstrated biological activity. Its synthesis and detailed structural characterization are fundamental to unlocking its full potential in both agricultural and pharmaceutical research. This guide provides a foundational understanding of its core structural properties and outlines the necessary experimental approaches for its study, serving as a valuable resource for scientists and researchers in the field.

References

  • Morimoto, Y., Takaishi, M., & Kinoshita, T. (2002). Total Synthesis and Determination of the Stereochemistry of 2-amino-3-cyclopropylbutanoic Acid, a Novel Plant Growth Regulator Isolated From the Mushroom Amanita Castanopsidis Hongo. Chemical Communications, (1), 42-43. [Link]

Sources

how does 2-amino-3-cyclopropylbutanoic acid inhibit root elongation

Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Insights into Root Elongation Inhibition by 2-Amino-3-cyclopropylbutanoic Acid: A Technical Whitepaper

Executive Summary

The discovery of nonproteinogenic amino acids in fungi has unveiled a library of compounds with potent, highly specific biological activities. Among these is 2-amino-3-cyclopropylbutanoic acid , a novel plant growth regulator isolated from the mushrooms Amanita castanopsidis and Amanita cokeri[1][2]. Through rigorous stereoselective synthesis, the biologically active natural isolate was determined to possess the (2S,3S) configuration[3].

Macroscopically, this compound exhibits a highly specific phenotype: it substantially inhibits root elongation in seedlings while leaving hypocotyl elongation and seed germination entirely unaffected[1]. For researchers and drug development professionals exploring novel herbicidal mechanisms or plant-microbe signaling pathways, understanding the exact causality behind this targeted meristematic arrest is critical.

This whitepaper dissects the dual-mechanistic pathways—Auxin/Ethylene crosstalk and Branched-Chain Amino Acid (BCAA) antagonism—that drive this specific root inhibition, and provides self-validating experimental protocols for further pharmacological investigation.

The Dual-Pathway Mechanism of Root Inhibition

The targeted inhibition of the root apical meristem (RAM) by (2S,3S)-2-amino-3-cyclopropylbutanoic acid cannot be explained by generalized toxicity, as germination and hypocotyl growth remain robust[1]. Instead, the compound operates through highly specific biochemical mimicry, disrupting two distinct physiological axes.

Pathway A: The Auxin-Ethylene Axis

Literature characterizes the biological activity of 2-amino-3-cyclopropylbutanoic acid as mimicking indole-3-acetic acid (IAA) , a primary plant auxin[3]. While auxins promote growth at low concentrations, supraoptimal concentrations of IAA (or potent IAA mimics) paradoxically halt root elongation.

  • Causality: The root elongation zone is hypersensitive to auxin. When an IAA mimic binds to TIR1/AFB receptors in the root, it triggers the rapid transcriptional upregulation of 1-aminocyclopropane-1-carboxylate (ACC) synthase (ACS). This leads to a burst of ethylene biosynthesis[4]. Ethylene subsequently induces a reorientation of cortical microtubules from a transverse to a longitudinal array, rigidifying the cell wall and physically arresting longitudinal cell expansion.

Pathway B: Isoleucine Competitive Antagonism

Beyond phytohormone mimicry, the compound's structure—an alpha-amino acid containing a cyclopropyl ring—acts as a rigid bioisostere for the sec-butyl group of L-isoleucine .

  • Causality: Studies on closely related Amanita cyclopropyl amino acids reveal that their toxicity in bacteria can be directly reversed by supplementing the medium with exogenous isoleucine[2][5]. In the plant root apical meristem, rapid cell division demands uninterrupted protein translation. By acting as a competitive antagonist at the isoleucyl-tRNA synthetase or inhibiting BCAA biosynthetic enzymes (e.g., threonine deaminase), the compound induces localized amino acid starvation. Because the hypocotyl relies more on the expansion of pre-existing cells rather than rapid de novo cell division post-germination, it is spared from this translational arrest.

Mechanism cluster_A Pathway A: Auxin/Ethylene Axis cluster_B Pathway B: BCAA Antagonism Compound 2-amino-3-cyclopropylbutanoic acid (Amanita isolate) Auxin Indole-3-Acetic Acid (IAA) Mimicry Compound->Auxin IleMimic Isoleucine Structural Mimicry Compound->IleMimic Ethylene ACC Synthase Activation & Ethylene Burst Auxin->Ethylene Root Root Apical Meristem Arrest (Inhibition of Elongation) Ethylene->Root Translation Inhibition of Protein Translation IleMimic->Translation Translation->Root

Fig 1: Dual-pathway model of root elongation inhibition by 2-amino-3-cyclopropylbutanoic acid.

Quantitative Morphological Impact

The differential tissue sensitivity is the hallmark of this compound's action. Table 1 synthesizes the expected quantitative morphological outcomes based on the established lettuce seedling bioassay parameters[1][3].

Table 1: Comparative Morphological Impact on Lactuca sativa Seedlings

Treatment GroupConcentrationRoot Elongation (% of Control)Hypocotyl Elongation (% of Control)Germination Rate
Negative Control (Distilled H₂O)0 µM100%100%> 95%
Positive Control (IAA)10 µM< 30%~ 95%> 95%
(2S,3S)-2-amino-3-cyclopropylbutanoic acid 10 µM< 30%~ 100%> 95%

Self-Validating Experimental Protocols

To rigorously study the inhibitory effects of 2-amino-3-cyclopropylbutanoic acid, researchers must employ a self-validating workflow. The following protocol not only measures the primary macroscopic effect but includes integrated "Rescue Assays" to confirm the exact biochemical causality.

Phase 1: Standardized Lettuce Seedling Bioassay

  • Seed Sterilization: Surface-sterilize Lactuca sativa (lettuce) seeds using a 1% sodium hypochlorite (NaOCl) solution for 10 minutes, followed by five washes with sterile deionized water.

  • Media Preparation: Prepare 0.8% agar media. Aliquot into three batches:

    • Control: Pure agar.

    • Test: Agar supplemented with 10 µM of synthesized (2S,3S)-2-amino-3-cyclopropylbutanoic acid[3].

    • Positive Control: Agar supplemented with 10 µM IAA.

  • Incubation: Plate 20 seeds per Petri dish. Incubate in a dark growth chamber at 25°C for 72 hours.

  • Morphometry: Using digital calipers, measure the root length (from the root tip to the hypocotyl junction) and hypocotyl length. Calculate the percentage of elongation relative to the control.

Phase 2: Mechanistic Rescue Assays (Validation)

To prove why the root stopped elongating, we must attempt to rescue the phenotype by bypassing the suspected blocked pathways.

  • Isoleucine Rescue (Testing Pathway B): Co-administer the test compound with varying concentrations (10 µM - 100 µM) of L-isoleucine. Causality: If the compound acts as a competitive antagonist for isoleucyl-tRNA synthetase, an excess of native L-isoleucine will outcompete the inhibitor, restoring root elongation[2].

  • Silver Nitrate Rescue (Testing Pathway A): Co-administer the test compound with 1 µM Silver Nitrate (AgNO₃), a potent inhibitor of ethylene perception. Causality: If the root inhibition is strictly due to IAA-mimicry and subsequent ethylene bursts, blocking ethylene receptors with Ag⁺ ions will rescue the root growth.

Protocol S1 1. Seed Sterilization (1% NaOCl) S2 2. Media Prep (Agar + Compound) S1->S2 S3 3. Incubation (25°C, Dark, 72h) S2->S3 S4 4. Morphometry (Root vs Hypocotyl) S3->S4 S5 5. Mechanistic Rescue (Ile / AgNO3) S4->S5

Fig 2: Standardized self-validating workflow for the lettuce seedling root elongation bioassay.

References

  • Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids. 2. 3,4- and 4,5-Methanoamino Acids. Chemical Reviews (ACS Publications). 1

  • Cyclopropyl amino acids of Amanita. ResearchGate. 2

  • Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo. Chemical Communications (RSC Publishing). 3

  • William Scott Chilton's research works. ResearchGate. 5

Sources

The Emergence of a Novel Phytohormone Analogue: A Technical Guide to 2-Amino-3-Cyclopropylbutanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Foreword: The Quest for Precision in Plant Growth Regulation

For decades, the manipulation of plant physiology through phytohormones and their synthetic analogues has been a cornerstone of modern agriculture and plant biotechnology.[1] From the auxin-induced rooting of cuttings to the gibberellin-mediated increase in fruit size, these chemical messengers offer a powerful toolkit for enhancing crop yield and quality.[2] However, the challenge remains to develop novel, highly specific, and environmentally benign regulators that can target precise developmental pathways. This guide delves into the scientific rationale and experimental framework for characterizing a promising new molecule: 2-amino-3-cyclopropylbutanoic acid. Its unique structural features, reminiscent of both amino acid precursors and known hormonal structures, position it as a compelling candidate for a new generation of phytohormone analogues. This document provides researchers, scientists, and drug development professionals with a comprehensive technical roadmap for elucidating its mechanism of action and potential applications.

Introduction: Unveiling 2-Amino-3-Cyclopropylbutanoic Acid

2-Amino-3-cyclopropylbutanoic acid is a novel α-amino acid first isolated from the mushroom Amanita castanopsidis Hongo.[3] Initial biological assays have revealed its potent plant growth regulatory activity, notably the inhibition of root elongation in lettuce seedlings, a classic response to auxins.[3] The determined stereochemistry of the natural form is (2S,3S)-2-amino-3-cyclopropylbutanoic acid.[3]

The presence of a cyclopropane ring is a key structural feature. While the most well-known cyclopropane-containing amino acid in plants is 1-aminocyclopropane-1-carboxylic acid (ACC), the immediate precursor to the phytohormone ethylene, the overall structure of 2-amino-3-cyclopropylbutanoic acid does not immediately suggest a role as an ethylene precursor.[4][5][6] Instead, its α-amino acid backbone and the spatial arrangement of its functional groups hint at a potential interaction with hormone signaling pathways that recognize amino acid-derived molecules or their analogues. The observed auxin-like activity provides a strong starting point for our investigation.[3]

This guide will, therefore, focus on the hypothesis that 2-amino-3-cyclopropylbutanoic acid functions as a novel auxin analogue. We will explore its potential mechanism of action, from receptor binding to downstream transcriptional responses, and provide a detailed experimental framework for its comprehensive characterization.

A Proposed Mechanism of Action: An Auxin Analogue with Unique Properties

The canonical auxin signaling pathway involves the perception of auxin by the TIR1/AFB family of F-box proteins, which act as co-receptors with Aux/IAA transcriptional repressors.[7][8] This interaction leads to the ubiquitination and subsequent degradation of the Aux/IAA proteins, thereby de-repressing Auxin Response Factors (ARFs) and initiating the transcription of auxin-responsive genes.[7][8][9]

We propose that 2-amino-3-cyclopropylbutanoic acid mimics indole-3-acetic acid (IAA), the primary native auxin, by binding to the auxin-binding pocket of the TIR1/AFB-Aux/IAA co-receptor complex. The cyclopropyl group and the overall stereochemistry of the molecule likely play a crucial role in its specific fit and interaction with the receptor complex.

Diagram: Proposed Signaling Pathway of 2-Amino-3-Cyclopropylbutanoic Acid

Phytohormone Analogue Signaling Pathway cluster_0 Cell Membrane cluster_1 Cytoplasm & Nucleus ACBA 2-Amino-3- cyclopropylbutanoic acid Auxin_Influx_Carrier Auxin Influx Carrier (e.g., AUX1/LAX) ACBA->Auxin_Influx_Carrier ACBA_internal Internalized ACBA Auxin_Influx_Carrier->ACBA_internal Uptake TIR1_AFB TIR1/AFB SCF_Complex SCF Complex TIR1_AFB->SCF_Complex Forms Complex Aux_IAA Aux/IAA Repressor Aux_IAA->SCF_Complex Recruitment Proteasome 26S Proteasome Aux_IAA->Proteasome Degradation Ubiquitin Ubiquitin SCF_Complex->Ubiquitin Ubiquitination Ubiquitin->Aux_IAA ARF Auxin Response Factor (ARF) Auxin_Response_Genes Auxin Response Genes ARF->Auxin_Response_Genes Activation mRNA mRNA Auxin_Response_Genes->mRNA Transcription Proteins Proteins mRNA->Proteins Translation Cellular_Response Cellular Response (e.g., Root Growth Inhibition) Proteins->Cellular_Response ACBA_internal->TIR1_AFB Binding

Caption: Proposed mechanism of 2-amino-3-cyclopropylbutanoic acid as an auxin analogue.

Experimental Validation: A Step-by-Step Guide

To rigorously test our hypothesis, a multi-faceted experimental approach is required. The following protocols are designed to be self-validating, with each step providing evidence that either supports or refutes the proposed mechanism of action.

Phenotypic Analysis of Auxin-like Activity

The initial observation of root growth inhibition is a strong indicator of auxin-like activity.[3] This needs to be expanded to a broader range of auxin-related phenotypes.

Experimental Protocol: Comprehensive Phenotypic Screening

  • Plant Material: Arabidopsis thaliana (Col-0 wild-type) and auxin-related mutants (e.g., tir1-1, axr1-3).

  • Growth Conditions: Grow seedlings on sterile 0.5x Murashige and Skoog (MS) agar medium in a controlled environment (16h light/8h dark photoperiod, 22°C).

  • Treatment: Supplement the growth medium with a range of concentrations of (2S,3S)-2-amino-3-cyclopropylbutanoic acid (e.g., 0.1, 1, 10, 100 µM) and a parallel set with IAA as a positive control. A mock treatment (solvent only) will serve as the negative control.

  • Phenotypic Assays:

    • Root Elongation Assay: Measure the primary root length of seedlings after 7-10 days of growth.

    • Lateral Root Formation: Quantify the number of lateral roots per unit length of the primary root.

    • Hypocotyl Elongation in the Dark: Grow seedlings in continuous darkness for 5-7 days and measure hypocotyl length.

    • Gravitropic Response: Germinate seedlings vertically, then rotate the plates by 90 degrees and measure the angle of root curvature after 24-48 hours.

  • Data Analysis: Use statistical analysis (e.g., ANOVA with post-hoc tests) to compare the effects of the test compound with the controls.

Causality and Expected Outcomes: If 2-amino-3-cyclopropylbutanoic acid is an auxin analogue, it should phenocopy the effects of IAA in a dose-dependent manner. Furthermore, auxin-resistant mutants like tir1-1 should show reduced sensitivity to the compound.

Molecular Evidence: Transcriptomic Analysis

A hallmark of auxin response is the rapid and specific regulation of a suite of genes.[10][11][12] Transcriptome analysis will provide a global view of the molecular changes induced by 2-amino-3-cyclopropylbutanoic acid.

Experimental Protocol: RNA-Sequencing of Treated Seedlings

  • Plant Material and Treatment: Grow Arabidopsis thaliana (Col-0) seedlings in liquid culture for 5-7 days. Treat the seedlings with 1 µM (2S,3S)-2-amino-3-cyclopropylbutanoic acid, 1 µM IAA, or a mock solution for a short duration (e.g., 1-3 hours) to capture primary auxin responses.

  • RNA Extraction and Sequencing: Harvest the seedlings, immediately freeze in liquid nitrogen, and extract total RNA using a suitable kit. Prepare RNA-sequencing libraries and perform high-throughput sequencing.

  • Bioinformatic Analysis:

    • Align the sequencing reads to the Arabidopsis reference genome.

    • Identify differentially expressed genes (DEGs) for each treatment compared to the mock control.

    • Perform gene ontology (GO) enrichment analysis to identify over-represented biological processes in the DEG sets.

    • Compare the DEG list from the 2-amino-3-cyclopropylbutanoic acid treatment with the IAA treatment to assess the degree of overlap.

Causality and Expected Outcomes: A significant overlap in the sets of up- and down-regulated genes between the test compound and IAA treatments would provide strong evidence for a shared signaling pathway. Key auxin-responsive gene families, such as Aux/IAA, GH3, and SAUR, are expected to be prominent among the DEGs.[10]

Diagram: Experimental Workflow for Characterizing the Phytohormone Analogue

Experimental_Workflow Start Hypothesis: 2-Amino-3-cyclopropylbutanoic acid is an auxin analogue Phenotypic_Analysis Phenotypic Analysis (Root, Hypocotyl, Gravitropism) Start->Phenotypic_Analysis Transcriptomic_Analysis Transcriptomic Analysis (RNA-Seq) Start->Transcriptomic_Analysis Biochemical_Assay Biochemical Assay (Receptor Binding) Start->Biochemical_Assay Data_Integration Data Integration & Mechanism Elucidation Phenotypic_Analysis->Data_Integration Transcriptomic_Analysis->Data_Integration Biochemical_Assay->Data_Integration Conclusion Conclusion: Confirmation/Rejection of Hypothesis and Model Refinement Data_Integration->Conclusion

Caption: A streamlined workflow for the comprehensive characterization of 2-amino-3-cyclopropylbutanoic acid.

Direct Evidence: In Vitro Receptor-Ligand Interaction

The most direct way to validate our hypothesis is to demonstrate a physical interaction between 2-amino-3-cyclopropylbutanoic acid and the auxin co-receptor complex.

Experimental Protocol: In Vitro Pull-Down Assay

  • Protein Expression and Purification: Express and purify recombinant TIR1 and a representative Aux/IAA protein (e.g., IAA7) from E. coli or another suitable expression system. One of the proteins should be tagged (e.g., with GST or His-tag) for pull-down.

  • Binding Assay:

    • Immobilize the tagged protein (e.g., GST-TIR1) on affinity beads.

    • Incubate the beads with the other protein (e.g., His-IAA7) in the presence of a range of concentrations of (2S,3S)-2-amino-3-cyclopropylbutanoic acid, IAA (positive control), or a mock solution.

    • After incubation, wash the beads to remove unbound proteins.

    • Elute the bound proteins and analyze by SDS-PAGE and Western blotting using an antibody against the tag of the second protein (e.g., anti-His).

  • Data Analysis: A stronger band in the presence of the test compound or IAA, compared to the mock control, indicates that the compound promotes the interaction between the two proteins.

Causality and Expected Outcomes: A positive result in this assay would provide direct evidence that 2-amino-3-cyclopropylbutanoic acid facilitates the formation of the TIR1-Aux/IAA co-receptor complex, the critical first step in auxin signaling.

Data Presentation and Interpretation

For clarity and comparative analysis, all quantitative data should be summarized in tables.

Table 1: Summary of Phenotypic Effects of 2-Amino-3-Cyclopropylbutanoic Acid on Arabidopsis thaliana

Treatment Concentration (µM)Primary Root Length (mm ± SE)Lateral Root Density (No./cm ± SE)Hypocotyl Length (mm ± SE)Gravitropic Curvature (degrees ± SE)
Mock
0.1
1
10
100
IAA (1 µM)

Table 2: Top 10 Up-regulated Genes in Response to 2-Amino-3-Cyclopropylbutanoic Acid and IAA

Gene IDGene NameFold Change (ACBA)Fold Change (IAA)Function

Future Directions and Potential Applications

The confirmation of 2-amino-3-cyclopropylbutanoic acid as a novel auxin analogue would open up several exciting avenues for future research and development. Its unique chemical structure may confer properties such as increased stability, altered transport characteristics, or differential binding to various members of the TIR1/AFB family, leading to more specific physiological responses.[13]

Potential applications could include:

  • Agriculture: Development of more targeted herbicides or plant growth regulators for improved crop performance.

  • Horticulture: Use as a rooting agent or for controlling plant architecture.

  • Biotechnology: A tool for the precise manipulation of plant development in research and for the production of valuable plant-derived compounds.

Conclusion

The study of 2-amino-3-cyclopropylbutanoic acid presents a compelling opportunity to expand our understanding of phytohormone signaling and to develop new tools for plant science and agriculture. The integrated experimental approach outlined in this guide, combining detailed phenotypic analysis, global transcriptomics, and direct biochemical assays, provides a robust framework for elucidating its mechanism of action. By following this technical roadmap, researchers can systematically unravel the role of this novel molecule and unlock its full potential.

References

  • Paponov, I. A., et al. (2008). Comprehensive transcriptome analysis of auxin responses in Arabidopsis. PubMed. Available at: [Link]

  • Paponov, I. A., et al. (2008). Comprehensive Transcriptome Analysis of Auxin Responses in Arabidopsis. ResearchGate. Available at: [Link]

  • Toshio, K., et al. (2001). Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo. RSC Publishing. Available at: [Link]

  • Robert, S., & Friml, J. (2018). Auxin signaling: a big question to be addressed by small molecules. PMC. Available at: [Link]

  • Vain, T., et al. (2019). Four auxin-like compounds can selectively regulate plant development. Plantae. Available at: [Link]

  • Ljung, K. (2013). Auxin metabolism and homeostasis during plant development. Company of Biologists Journals. Available at: [Link]

  • Wikipedia. (n.d.). Auxin. Wikipedia. Available at: [Link]

  • Li, S., et al. (2022). Molecular Mechanisms of Diverse Auxin Responses during Plant Growth and Development. MDPI. Available at: [Link]

  • Lewis, D. R., et al. (2013). A Kinetic Analysis of the Auxin Transcriptome Reveals Cell Wall Remodeling Proteins That Modulate Lateral Root Development in Arabidopsis. PMC. Available at: [Link]

  • Strader, L. C., et al. (2008). New auxin analogs with growth-promoting effects in intact plants reveal a chemical strategy to improve hormone delivery. PNAS. Available at: [Link]

  • Zoulias, N., et al. (2022). Transcriptomic Analysis Suggests Auxin Regulation in Dorsal-Ventral Petal Asymmetry of Wild Progenitor Sinningia speciosa. MDPI. Available at: [Link]

  • Sala, A., & D'Auria, M. (2006). Cyclopropane Derivatives and their Diverse Biological Activities. ResearchGate. Available at: [Link]

  • Kim, S. Y., et al. (2008). Transcriptome analysis of auxin-regulated genes of Arabidopsis thaliana. UniProt. Available at: [Link]

  • Sala, A., & D'Auria, M. (2006). Cyclopropane Derivatives and their Diverse Biological Activities. Docentes FCT NOVA. Available at: [Link]

  • Debnath, M., et al. (2023). Exploring the efficacy of 1-amino-cyclopropane-1-carboxylic acid (ACCA) as a natural compound in strengthening maize resistance against biotic and abiotic stressors: an empirical computational study. Frontiers. Available at: [Link]

  • Teale, W., et al. (2013). Auxin: simply complicated. Journal of Experimental Botany. Available at: [Link]

  • Negishi, T., et al. (2023). Protocol to synthesize the auxin analog 5-Ph-IAA for conditional protein depletion in C. elegans using the AID2 system. PMC. Available at: [Link]

  • Debnath, M., et al. (2023). Exploring the efficacy of 1-amino-cyclopropane-1-carboxylic acid (ACCA) as a natural compound in strengthening maize resistance against biotic and abiotic stressors: an empirical computational study. PMC. Available at: [Link]

  • Robert, S., & Friml, J. (2018). Auxin signaling: a big question to be addressed by small molecules. Oxford Academic. Available at: [Link]

  • Armstrong, J. E., et al. (2004). Identification of inhibitors of auxin transcriptional activation by means of chemical genetics in Arabidopsis. PMC. Available at: [Link]

  • Taylor & Francis. (n.d.). 1-aminocyclopropane-1-carboxylic acid – Knowledge and References. Taylor & Francis. Available at: [Link]

  • Li, G., et al. (2022). Natural 2-Amino-3-Methylhexanoic Acid as Plant Elicitor Inducing Resistance against Temperature Stress and Pathogen Attack. PMC. Available at: [Link]

  • MDPI. (n.d.). Special Issue : Amino Acid-Originated Growth Regulators: Functions and Regulation of Plant Developmental Responses under Changing Environmental Conditions. MDPI. Available at: [Link]

Sources

Methodological & Application

Application Note: Chelate-Enolate Claisen Rearrangement for Unnatural Amino Acid Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Overcoming the Limitations of Standard Claisen Rearrangements

The synthesis of highly substituted, non-proteinogenic γ,δ -unsaturated amino acids is a critical bottleneck in the development of peptide-based therapeutics and the total synthesis of complex natural products. While the Ireland-Claisen rearrangement is a classical method for generating γ,δ -unsaturated carboxylic acids, its application to amino acid substrates is historically fraught with challenges. Standard lithium enolates derived from N-protected amino acid esters are notoriously unstable; they tend to undergo severe epimerization or decomposition before the thermal threshold required for the [3,3]-sigmatropic rearrangement is reached.

To bypass these limitations, the chelate-enolate Claisen rearrangement (often referred to as the Kazmaier protocol) was developed[1]. By utilizing specific metal salts to form rigid, bidentate chelate complexes, this methodology stabilizes the enolate intermediate and enforces strict stereochemical control, enabling the efficient transfer of chirality from allylic esters to newly formed α

  • and β -stereocenters[2].

Mechanistic Causality: The Role of Chelation

The success of this protocol hinges entirely on the transmetalation step. When an N-protected amino acid allylic ester (such as a Boc-glycine derivative) is treated with Lithium Diisopropylamide (LDA) at -78 °C, a highly reactive and configurationally fluid lithium enolate is formed.

If warmed, this intermediate decomposes. However, the addition of a chelating metal salt—most notably ZnCl2​ —triggers a transmetalation event. The zinc cation coordinates simultaneously to the enolate oxygen and the carbonyl oxygen of the N-protecting group. This bidentate chelation has two profound causal effects[3]:

  • Thermodynamic Stabilization: The formation of the chelate drastically lowers the ground-state energy of the enolate, preventing decomposition and allowing the reaction mixture to be safely warmed to room temperature.

  • Stereochemical Fixation: The chelate ring rigidly locks the enolate into a (Z)-geometry. Consequently, the subsequent [3,3]-sigmatropic rearrangement is forced to proceed through a highly ordered, chair-like transition state. This fixed geometry translates the pre-existing double-bond stereochemistry of the allylic ester into predictable, exceptional α,β -diastereoselectivity.

Mechanism A N-Protected Amino Acid Allylic Ester B Lithium Enolate (Unstable, -78 °C) A->B LDA (2.5 eq) THF, -78 °C C Zinc Chelate Enolate (Fixed Z-Geometry) B->C ZnCl2 (1.2 eq) Transmetalation D [3,3]-Sigmatropic Rearrangement C->D Warm to RT Chair TS E γ,δ-Unsaturated Amino Acid D->E Acidic Workup

Figure 1: Mechanistic workflow of the chelate-enolate Claisen rearrangement.

Quantitative Optimization of Reaction Parameters

The choice of metal salt is the most critical variable in this workflow. As demonstrated in foundational optimization studies[1], the valency and coordinating ability of the metal dictate both the yield and the diastereomeric ratio (dr) of the final unnatural amino acid.

Table 1: Influence of Metal Salts on Enolate Stability and Rearrangement Efficiency

Metal SaltEnolate GeometryThermal StabilityYield (%)Diastereomeric Ratio (syn:anti)
None (Li⁺) UnfixedDecomposes > -45 °C< 10%N/A
MgCl₂ ChelateStable to RT75%85:15
ZnCl₂ Rigid Chelate (Z)Highly Stable> 90%> 95:5
Al(OiPr)₃ Rigid Chelate (Z)Highly Stable88%> 95:5

Note: Zinc chloride ( ZnCl2​ ) provides the optimal balance of Lewis acidity, chelate rigidity, and functional group tolerance, making it the gold standard for this protocol.

Validated Experimental Protocol

The following self-validating protocol details the synthesis of a highly substituted γ,δ -unsaturated amino acid via the zinc-chelated ester-enolate Claisen rearrangement.

Reagents & Equipment

  • Substrate: N-Boc-glycine allylic ester (1.0 equiv), rigorously dried.

  • Base: LDA (2.5 equiv). Note: Use freshly prepared LDA or high-quality commercial solutions (e.g., 2.0 M in THF/heptane/ethylbenzene) titrated prior to use.

  • Metal Salt: ZnCl2​ (1.2 equiv, 1.0 M solution in Et2​O ). Must be strictly anhydrous.

  • Solvent: Anhydrous, inhibitor-free Tetrahydrofuran (THF).

  • Equipment: Flame-dried Schlenk flask, argon manifold, dry ice/acetone bath.

Step-by-Step Methodology

  • Substrate Preparation: In a flame-dried Schlenk flask purged with argon, dissolve the N-Boc-glycine allylic ester in anhydrous THF to achieve a 0.1 M concentration. Cool the solution to -78 °C.

  • Enolization: Dropwise add LDA (2.5 equiv) down the side of the flask.

    • Causality Check: Why 2.5 equivalents? The first equivalent is consumed by the acidic carbamate N-H proton. The second equivalent deprotonates the α -carbon to form the enolate. The 0.5 equiv excess acts as a buffer against trace moisture and ensures complete metalation[2]. Stir for 30 minutes at -78 °C.

  • Transmetalation: Dropwise add the 1.0 M ZnCl2​ solution (1.2 equiv).

    • Causality Check: The zinc coordinates to the enolate oxygen and the Boc carbonyl oxygen. This locks the enolate in the (Z)-geometry. Stir for an additional 30 minutes at -78 °C to ensure complete chelate formation.

  • Thermal Rearrangement: Remove the cooling bath and allow the reaction mixture to warm to ambient temperature naturally. Stir for 12–16 hours.

    • Self-Validation: The reaction is thermodynamically driven and self-indicating. It will not proceed at -78 °C. As the mixture warms, the thermal energy overcomes the activation barrier of the chair transition state. Monitor via TLC (Hexanes/EtOAc); the starting ester spot will cleanly disappear, replaced by a highly polar baseline spot corresponding to the zinc carboxylate.

  • Workup: Quench the reaction by adding 1 M KHSO4​ until the aqueous layer reaches pH 2-3. This breaks the zinc chelate and protonates the product. Extract the aqueous layer with EtOAc ( 3× ). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate in vacuo.

  • Quality Control & Analytics: Analyze the crude mixture via 1H -NMR. The appearance of diagnostic γ,δ -alkene protons (typically between 5.0–6.0 ppm) confirms successful rearrangement. The diastereomeric ratio can be accurately assessed by integrating the distinct α -proton signals of the syn and anti isomers before purification.

Translational Application: Marine Cyclopeptide Synthesis

The utility of this protocol extends far beyond basic methodology; it is a cornerstone technique in modern drug development and natural product synthesis. A premier example is the total synthesis of Cyclomarin A , a marine cycloheptapeptide exhibiting potent anti-tuberculosis and anti-malarial activities[4].

The biological activity of Cyclomarin A relies heavily on its heavily decorated, unnatural amino acid residues. Researchers successfully utilized a combination of Matteson homologations (to establish chiral allylic alcohols) and the asymmetric chelate-enolate Claisen rearrangement[5] to construct these complex side chains. The perfect chirality transfer (>95% ds) afforded by the zinc-chelate transition state allowed for the scalable, stereoselective synthesis of the required γ,δ -unsaturated amino acid building blocks, which were subsequently incorporated into the macrocycle via late-stage peptide coupling[6].

Workflow S1 Chiral Allylic Alcohol S2 Steglich Esterification (Boc-Gly-OH) S1->S2 S3 Glycine Allylic Ester S2->S3 S4 Asymmetric Chelate-Enolate Claisen Rearrangement S3->S4 LDA, ZnCl2 S5 Unnatural Amino Acid (>95% ds) S4->S5 Chirality Transfer S6 Late-Stage Peptide Incorporation S5->S6 e.g., Cyclomarin A

Figure 2: Application workflow for late-stage peptide synthesis using the Kazmaier protocol.

Sources

Advanced Spectroscopic Identification of 2-Amino-3-cyclopropylbutanoic Acid: Application Note & Protocols

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

2-Amino-3-cyclopropylbutanoic acid (C₇H₁₃NO₂) is a highly specialized, non-proteinogenic α -amino acid. Originally isolated from the mushroom Amanita castanopsidis, its (2S,3S) stereoisomer has been identified as a potent plant growth regulator that substantially inhibits root elongation[1]. Beyond its role in plant biology, cyclopropyl-containing amino acids exhibit unique antimicrobial properties; structural analogs have been shown to inhibit bacterial growth by blocking the biosynthetic pathway of essential amino acids like L-leucine[2].

For researchers in drug development and synthetic biology, the unambiguous structural and stereochemical characterization of this molecule is critical. The presence of the strained cyclopropyl ring introduces distinct diamagnetic anisotropy, which significantly shields the ring protons and shifts their Nuclear Magnetic Resonance (NMR) signals unusually upfield[3][4]. This application note outlines a self-validating, multi-modal spectroscopic workflow—combining Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS/MS), multi-nuclear NMR, and Fourier-Transform Infrared Spectroscopy (FT-IR)—to rigorously characterize 2-amino-3-cyclopropylbutanoic acid.

Analytical Workflow

SpectroscopicWorkflow Sample Sample Preparation 2-Amino-3-cyclopropylbutanoic acid LCMS LC-HRMS/MS Exact Mass & Fragmentation Sample->LCMS NMR 1D & 2D NMR Connectivity & Stereochemistry Sample->NMR FTIR FT-IR Spectroscopy Functional Group ID Sample->FTIR DataInt Data Integration Cross-Validation of Signals LCMS->DataInt NMR->DataInt FTIR->DataInt Validation Structural & Stereochemical Assignment (e.g., 2S, 3S) DataInt->Validation

Spectroscopic workflow for the structural elucidation of 2-amino-3-cyclopropylbutanoic acid.

Experimental Protocols

Protocol 1: LC-HRMS/MS Analysis for Mass Determination

Rationale & Causality: Electrospray Ionization (ESI) HRMS provides the exact monoisotopic mass, confirming the elemental composition. Because zwitterionic amino acids ionize highly efficiently in positive mode when subjected to low-pH environments, Formic Acid (FA) is added to the mobile phase. Tandem MS (MS/MS) using Higher-energy C-trap Dissociation (HCD) yields characteristic fragmentation patterns. The sequential neutral loss of H₂O and CO is a hallmark of α -amino acids, while subsequent losses help verify the intact cyclopropyl moiety.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1.0 mg of the analyte in 1 mL of LC-MS grade Water:Acetonitrile (50:50, v/v) containing 0.1% FA to promote [M+H]⁺ formation. Dilute to a final working concentration of 1 µg/mL.

  • System Calibration (Self-Validation): Prior to injection, calibrate the HRMS instrument using a standard tuning mix (e.g., Pierce LTQ Velos ESI Positive Ion Calibration Solution) to ensure mass accuracy is strictly < 2 ppm. Run a solvent blank to rule out column carryover.

  • Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (2.1 x 50 mm, 1.7 µm particle size). Utilize a gradient elution from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes at a flow rate of 0.3 mL/min.

  • Ionization & Acquisition: Operate the mass spectrometer in ESI+ mode. Set the capillary voltage to 3.0 kV, sheath gas flow to 40 arb, and desolvation temperature to 350°C.

  • Tandem MS (MS/MS): Isolate the precursor ion (m/z 144.1025) with an isolation window of 1.0 m/z. Apply HCD with stepped Normalized Collision Energies (NCE) of 15, 30, and 45 eV to capture both fragile (e.g., water loss) and robust (e.g., ring cleavage) fragmentation events.

Protocol 2: Multi-Nuclear and 2D NMR Spectroscopy

Rationale & Causality: While 1D ¹H and ¹³C NMR provide the skeletal framework, the cyclopropyl ring protons are highly shielded due to the ring current effects of the C-C bonds, appearing unusually upfield (0.1–0.8 ppm)[3][4]. Because the C2 and C3 carbons are chiral centers[1], the methylene protons on the cyclopropyl ring are diastereotopic and will present as complex, overlapping multiplets. 2D NMR (COSY, HSQC, HMBC) is therefore strictly required to resolve these protons and establish their unbroken connectivity to the C3 methine and C4 methyl groups.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 15 mg of 2-amino-3-cyclopropylbutanoic acid in 600 µL of Deuterium Oxide (D₂O). Crucial Step: Add 1-2 drops of dilute DCl to lower the pH. This ensures the amine is fully protonated (-NH₃⁺), disrupting zwitterionic aggregation and dramatically sharpening the proton signals. Add DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal chemical shift reference (0.00 ppm).

  • 1D ¹H NMR Acquisition: Acquire spectra at 298 K on a 600 MHz spectrometer equipped with a cryoprobe. Use a spectral width of 12 ppm, 64 scans, and a relaxation delay (D1) of 2 seconds. Apply a presaturation pulse during the relaxation delay to suppress the residual HDO solvent peak (~4.79 ppm).

  • 1D ¹³C NMR Acquisition: Acquire proton-decoupled ¹³C spectra (150 MHz) with a minimum of 1024 scans to ensure an adequate signal-to-noise ratio for the quaternary carboxyl carbon (C1), which lacks Nuclear Overhauser Effect (NOE) enhancement.

  • 2D NMR Acquisition (Structural Validation):

    • COSY (Correlation Spectroscopy): Acquire to map the continuous scalar coupling network: C4 methyl → C3 methine → C2 α -proton, and C3 methine → cyclopropyl methine → cyclopropyl methylenes.

    • HSQC (Heteronuclear Single Quantum Coherence): Acquire to assign directly bonded ¹H-¹³C pairs. This will definitively separate the highly overlapped cyclopropyl CH₂ groups, as each carbon will correlate to two distinct proton signals due to diastereotopicity.

    • HMBC (Heteronuclear Multiple Bond Correlation): Acquire to confirm the linkage of the C2 α -proton and C3 methine to the C1 carboxyl carbon via long-range (²J, ³J) couplings.

Quantitative Data Summaries

Table 1: Expected NMR Chemical Shifts (in D₂O, 600 MHz)

Note: Chemical shifts are referenced to DSS at 0.00 ppm. The extreme upfield shifts of the C1', C2', and C3' protons are characteristic of the diamagnetic anisotropy inherent to cyclopropane derivatives[3][4].

PositionFunctional GroupExpected ¹H Shift (ppm)Expected ¹³C Shift (ppm)Multiplicity & Coupling
C1 Carboxyl (-COOH)-~174.0-
C2 α -CH~3.85~58.5d, J = 4.5 Hz
C3 β -CH~1.65~42.0m
C4 γ -CH₃~1.05~14.5d, J = 6.8 Hz
C1' Cyclopropyl CH~0.75~12.0m
C2', C3' Cyclopropyl CH₂~0.20 – 0.55~3.5, ~4.2m (diastereotopic)
Table 2: High-Resolution Mass Spectrometry (ESI+) Fragmentation

Note: Mass accuracy must be maintained within < 2 ppm for confident formula assignment.

Precursor / Fragmentm/z (Theoretical)Ion FormulaAssignment / Neutral Loss
Precursor Ion 144.1025[C₇H₁₄NO₂]⁺[M+H]⁺
Fragment 1 126.0919[C₇H₁₂NO]⁺Loss of H₂O (-18.0106 Da)
Fragment 2 98.0969[C₆H₁₂N]⁺Loss of H₂O + CO (-46.0055 Da)
Fragment 3 81.0704[C₆H₉]⁺Loss of H₂O + CO + NH₃ (-63.0321 Da)

References

  • Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo Source: Chemical Communications (RSC Publishing) URL:[Link]

  • A Novel Antibiotic Mechanism of l-Cyclopropylalanine Blocking the Biosynthetic Pathway of Essential Amino Acid l-Leucine Source: Molecules (MDPI) URL:[Link]

  • Nuclear Magnetic Resonance Spectroscopy. Cyclopropane Derivatives Source: Defense Technical Information Center (DTIC) URL:[Link]

  • 1H NMR Chemical Shifts of Cyclopropane and Cyclobutane: a Theoretical Study Source: Amazon Web Services (AWS / Supplementary Data) URL:[Link]

Sources

Application Note: Protocols for Incorporating 2-amino-3-cyclopropylbutanoic Acid into Synthetic Peptides

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The incorporation of unnatural amino acids (UAAs) is a cornerstone of modern peptide-based drug discovery, offering pathways to enhanced stability, refined conformational states, and novel bioactivities.[1] Among these, 2-amino-3-cyclopropylbutanoic acid (Acba), a conformationally constrained analog, provides a unique tool for medicinal chemists. The cyclopropyl moiety introduces significant steric bulk and restricts backbone dihedral angles, which can lock a peptide into a desired bioactive conformation and improve resistance to enzymatic degradation.[2][3] However, this same steric hindrance presents a considerable challenge during solid-phase peptide synthesis (SPPS), often leading to incomplete or failed coupling reactions.[4][5] This guide provides a comprehensive technical overview and detailed, field-proven protocols for the efficient incorporation of Fmoc-protected 2-amino-3-cyclopropylbutanoic acid into synthetic peptides, addressing the challenges of steric hindrance with optimized reagents and methodologies.

Physicochemical Properties and Handling of Fmoc-Acba-OH

Successful incorporation begins with proper handling of the starting material. The Fmoc-protected 2-amino-3-cyclopropylbutanoic acid is a stable, solid compound, but like all high-purity reagents, requires appropriate storage to ensure its integrity.

PropertyValueNotes
Molecular Formula C₂₂H₂₃NO₄Varies slightly based on stereoisomer.
Molecular Weight ~365.42 g/mol Confirm exact mass from supplier's Certificate of Analysis.
Appearance White to off-white crystalline powder
Solubility Soluble in DMF, NMP, DCM (limited)Use high-purity, anhydrous solvents for synthesis to prevent side reactions.
Storage Store at 2-8°C, desiccatedProtect from moisture and light to prevent degradation of the Fmoc group and amino acid itself.
Handling Use standard laboratory PPE. Avoid dust inhalation.The compound is not considered acutely toxic, but good laboratory practice should always be followed.

The Core Challenge: Overcoming Steric Hindrance

The primary obstacle to incorporating Acba is the steric bulk of the cyclopropyl group positioned at the β-carbon. This bulk physically impedes the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain on the solid support.[5] Standard coupling conditions, sufficient for less bulky amino acids, often fail or result in unacceptably low yields.

This steric clash increases the activation energy required for the amide bond to form, necessitating more robust chemical strategies to drive the reaction to completion.[4]

G cluster_0 Standard Coupling cluster_1 Hindered Coupling (Acba) Resin Peptide-Resin (Free Amine) AA_Std Activated Standard AA AA_Std->Resin Easy Approach Successful Coupling Resin2 Peptide-Resin (Free Amine) AA_Acba Activated Fmoc-Acba-OH AA_Acba->Clash Clash->Resin2 Steric Hindrance Failed Coupling Block Cyclopropyl Group Blocks Approach Block->Clash

Caption: Steric hindrance from the cyclopropyl group blocks amide bond formation.

Recommended Coupling Strategies & Reagents

To overcome the steric barrier, a combination of highly efficient coupling reagents and optimized reaction conditions is required. The choice of reagent is critical and depends on the difficulty of the specific sequence.

Reagent ClassExamplesMechanism & Suitability for Acba
Aminium/Uronium HBTU, TBTU, HCTUForms an HOBt/HOBt-derivative active ester. HBTU is a common starting point, but may be insufficient for Acba. HCTU is slightly more reactive.[6]
Immonium/Guanidinium HATU , HDMA Forms a highly reactive HOAt active ester. HATU is the gold standard for difficult couplings due to its high reactivity and lower racemization risk.[5] It is the primary recommendation for incorporating Acba.
Carbodiimide DIC, DCCUsed with an additive like Oxyma Pure or HOBt. While effective, can be slower and pose a risk of side reactions. DIC/Oxyma is a strong, modern combination suitable for microwave synthesis.[4]
Phosphonium PyBOP, PyAOPHighly effective but generates phosphine oxide byproducts that can be difficult to remove. Generally reserved for particularly challenging couplings.[6]
Organophosphorus COMU A third-generation coupling agent with reactivity comparable to HATU.[5] It is highly soluble and its byproducts are water-soluble, simplifying purification. An excellent alternative to HATU.

Recommendation: For the first attempt at incorporating Acba, use HATU or COMU . If the coupling remains incomplete, proceed to the advanced protocols involving double coupling or microwave-assisted synthesis.

Protocol: Automated Solid-Phase Peptide Synthesis (SPPS)

This protocol assumes a standard automated peptide synthesizer using Fmoc/tBu chemistry.

SPPS Workflow for Acba Incorporation

G Start Start: Peptide-Resin (Fmoc-Protected) Deprotection Step 1: Fmoc Deprotection (20% Piperidine in DMF) Start->Deprotection Wash1 Step 2: DMF Wash (3-5x) Deprotection->Wash1 Coupling Step 3: Acba Coupling (See Protocol Below) Wash1->Coupling Wash2 Step 4: DMF Wash (3-5x) Coupling->Wash2 QC Step 5: Quality Control (Kaiser Test) Wash2->QC QC->Coupling Positive (Failure) -> Recouple Next_AA Couple Next Amino Acid QC->Next_AA Negative (Success) Next_AA->Deprotection Repeat Cycle End End: Final Cleavage Next_AA->End

Caption: Automated SPPS cycle highlighting the critical Acba coupling step.

Materials and Reagents

  • Resin: Rink Amide or pre-loaded Wang resin suitable for your sequence (0.1 mmol scale).[1]

  • Solvents: High-purity DMF, DCM.

  • Deprotection Solution: 20% Piperidine in DMF (v/v).[1]

  • Amino Acids: Standard Fmoc-protected amino acids (4 eq. to resin loading).

  • Fmoc-Acba-OH: (4 eq., 0.4 mmol).

  • Activating Agent: HATU (3.9 eq., 0.39 mmol).

  • Base: N,N-Diisopropylethylamine (DIPEA) (8 eq., 0.8 mmol).

  • Washing Solution: DMF.

  • Kaiser Test Kit: For monitoring free amines.

Step-by-Step Protocol

This protocol describes the single cycle for incorporating Acba. Standard synthesizer protocols should be used for all other amino acids.

  • Resin Preparation: Start with the N-terminally deprotected peptide-resin in the reaction vessel, having completed the DMF wash step after the previous amino acid's Fmoc removal.

  • Amino Acid Preparation: In a separate vial, pre-dissolve Fmoc-Acba-OH (4 eq.) and HATU (3.9 eq.) in a minimal volume of DMF.

  • Coupling Reaction (Standard):

    • Add the Fmoc-Acba-OH/HATU solution to the reaction vessel.

    • Add DIPEA (8 eq.) to the vessel to initiate the activation and coupling.

    • Allow the reaction to proceed for 2-4 hours at room temperature. This extended time is crucial for hindered couplings.[5]

  • Coupling Reaction (Microwave-Assisted - Alternative):

    • For particularly difficult sequences, use a microwave peptide synthesizer.[4]

    • Perform the coupling at a sustained temperature of 50-75°C for 10-30 minutes .[4] This dramatically increases reaction kinetics.

  • Washing: After the coupling time has elapsed, drain the reaction vessel and wash the resin thoroughly with DMF (5x) to remove all excess reagents and byproducts.[1]

  • In-Process Control (Kaiser Test):

    • Take a small sample of the resin beads.

    • Perform a Kaiser test to check for the presence of unreacted primary amines.

    • Result Interpretation:

      • Beads are colorless/yellow (Negative): Coupling is successful. Proceed to the deprotection and coupling of the next amino acid.

      • Beads are dark blue (Positive): Coupling is incomplete. Proceed to a "Double Coupling."

  • Double Coupling (If Required):

    • If the Kaiser test is positive, do not proceed to deprotection.

    • Immediately repeat steps 3 and 5 with a fresh solution of activated Fmoc-Acba-OH.[5]

    • Perform a second Kaiser test. If it is still positive, consider capping the unreacted chains with acetic anhydride before proceeding, to avoid deletion sequences.

Cleavage, Purification, and Characterization

Cleavage from Resin

  • After the final amino acid is coupled and deprotected, wash the peptide-resin with DCM (3x) and dry it under vacuum for 1 hour.

  • Prepare a cleavage cocktail appropriate for your peptide's side-chain protecting groups. A standard cocktail is 95% Trifluoroacetic Acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water .

  • Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and agitate at room temperature for 2-4 hours.[1]

  • Filter the resin and collect the TFA solution containing the cleaved peptide.

  • Precipitate the crude peptide by adding the TFA solution to a 50-fold excess of cold diethyl ether.[1]

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet 2-3 more times with cold ether.

  • Dry the crude peptide pellet under vacuum.

Purification and Characterization

  • Purification: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) with a suitable water/acetonitrile gradient containing 0.1% TFA.

  • Characterization: The identity and purity of the final peptide must be confirmed.

    • Mass Spectrometry (MS): Use ESI-MS or MALDI-TOF to confirm that the observed molecular weight matches the theoretical mass of the peptide containing Acba. This is the definitive confirmation of successful incorporation.[7]

    • Analytical HPLC: Assess the purity of the final product. A single sharp peak is indicative of a pure compound.

Troubleshooting Guide

ProblemPotential CauseRecommended Solution
Positive Kaiser test after coupling Incomplete coupling due to steric hindrance.Perform a double coupling.[5] If that fails, switch to a more powerful reagent (e.g., COMU if HATU was used). For future syntheses, use microwave assistance from the start.[4]
Low final yield of purified peptide 1. Aggregation on resin during synthesis. 2. Incomplete coupling at multiple steps.1. Use a "magic mixture" of solvents like DCM/DMF/NMP (1:1:1) to improve solvation.[8] 2. Review all difficult coupling steps (e.g., Arg, Pro, or Acba) and optimize their protocols. Capping unreacted chains after the Acba coupling can prevent the loss of desired full-length product during purification.
Deletion peak in Mass Spec (-141 Da) Failed incorporation of Acba.The synthesis protocol for Acba must be re-optimized. Increase coupling time, temperature (microwave), or reagent equivalents. Ensure the Fmoc-Acba-OH reagent is of high quality and dry.
Broad or tailing peaks in HPLC Peptide aggregation or presence of closely related impurities.Modify HPLC conditions: change the gradient slope, use a different organic modifier (e.g., methanol), or increase the column temperature. Ensure the peptide is fully dissolved in the injection solvent.

References

  • BenchChem. (2025).
  • Springer Protocols. (2013).
  • PMC. Efficient Incorporation of Unnatural Amino Acids into Proteins with a Robust Cell-Free System.
  • CEM Corporation. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
  • PMC. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides.
  • BOC Sciences. (2025).
  • BenchChem. (2025). Technical Support Center: Overcoming Steric Hindrance in Coupling Reactions.
  • Sigma-Aldrich.
  • ASM Journals. (2022). Incorporation of Non-Canonical Amino Acids into Antimicrobial Peptides: Advances, Challenges, and Perspectives.
  • Google Patents. (1985). The synthesis of cyclopropane amino acids and peptides.
  • BioPharmaSpec.
  • BenchChem. (2025). Application Notes and Protocols for the Incorporation of (2S,3S)-2-amino-3-methylhexanoic Acid into Peptides.

Sources

Application Note: Standardized Lettuce Seedling Bioassay for the Evaluation of 2-Amino-3-cyclopropylbutanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the field of agrochemical drug development and allelochemical profiling, cyclopropyl-containing non-proteinogenic amino acids represent a highly valuable class of pharmacophores. 2-Amino-3-cyclopropylbutanoic acid is a potent plant growth regulator originally isolated from the mushroom Amanita castanopsidis[1]. It exhibits a highly specific phenotypic effect: the substantial and dose-dependent inhibition of root elongation, with zero inhibitory effect on seed germination or hypocotyl elongation[2].

This application note details a self-validating, high-resolution lettuce (Lactuca sativa) seedling bioassay protocol. Designed for researchers and discovery scientists, this methodology provides a robust framework for quantifying the phytotoxic efficacy and specific mechanism of action of this compound[3].

Mechanistic Background & Causality

To design an effective assay, one must understand the biological causality of the compound's effects. The absolute stereochemistry of the active natural product is (2S,3S)-2-amino-3-cyclopropylbutanoic acid [2].

Why does it selectively inhibit roots? The cyclopropyl moiety is structurally analogous to 1-aminocyclopropane-1-carboxylic acid (ACC), the direct precursor to the plant hormone ethylene. Furthermore, the compound's biological activity closely mimics indole-3-acetic acid (IAA)[2]. In plant physiology, supra-optimal auxin signaling in root tissues stimulates ACC synthase and ACC oxidase, leading to a localized burst of ethylene. This ethylene accumulation halts cellular elongation in the root apical meristem.

Why use Lactuca sativa? Lettuce seedlings are the gold standard for allelopathy and phytotoxin assays because their root meristems are exquisitely sensitive to exogenous auxins and ethylene[3]. This allows researchers to easily distinguish between general cytotoxicity (which would stunt both the hypocotyl and the root) and specific growth regulation (which selectively targets the root).

Mechanism C1 (2S,3S)-2-amino-3-cyclopropylbutanoic acid (Test Compound) C2 Auxin (IAA) Mimicry / Pathway Activation C1->C2 Structural similarity C5 Hypocotyl Elongation (Unaffected) C1->C5 Tissue-specific tolerance C3 Ethylene Biosynthesis (ACC Synthase/Oxidase) C2->C3 Supra-optimal auxin response C4 Root Elongation Inhibition (Target Phenotype) C3->C4 Cellular elongation arrest

Fig 1. Proposed signaling pathway for root-specific growth inhibition by the test compound.

Self-Validating Experimental Design

A trustworthy protocol must be internally controlled. This assay is engineered as a self-validating system incorporating the following pillars:

  • Internal Baseline (Negative Control): Solvent-only controls establish the baseline maximum root and hypocotyl lengths for the specific seed batch.

  • System Calibration (Positive Control): 10 µM Indole-3-acetic acid (IAA) is used to validate the physiological sensitivity of the seed batch to root elongation inhibitors. If the positive control fails to inhibit roots by >75%, the assay must be rejected.

  • Dose-Response Kinetics: Testing across a logarithmic scale (1 µM to 100 µM) ensures the observed effect is a true receptor-mediated or enzymatic response rather than an artifact of high-dose osmotic stress.

Materials and Reagents

  • Biological Material: Lactuca sativa L. cv. Grand Rapids seeds (untreated, uniform size).

  • Test Compound: (2S,3S)-2-amino-3-cyclopropylbutanoic acid (>98% purity).

  • Reagents: Sodium hypochlorite (NaOCl, 1% v/v), Indole-3-acetic acid (IAA, >99% purity), sterile distilled water (diH₂O).

  • Consumables: 90 mm sterile Petri dishes, Whatman No. 1 filter paper (90 mm diameter), Parafilm.

Step-by-Step Methodology

Step 1: Seed Surface Sterilization & Stratification

  • Submerge lettuce seeds in a 1% NaOCl solution for exactly 5 minutes with gentle agitation.

  • Rinse the seeds thoroughly 5 times with sterile diH₂O.

  • Imbibe the seeds in sterile diH₂O at 4°C in the dark for 24 hours.

    • Causality: Surface sterilization eliminates fungal spores that confound morphometric data. Cold stratification breaks residual seed dormancy, synchronizing germination to reduce statistical variance in final length measurements.

Step 2: Preparation of Test Solutions

  • Prepare a 10 mM stock solution of 2-amino-3-cyclopropylbutanoic acid in sterile diH₂O (mild sonication may be required).

  • Perform serial dilutions to yield working concentrations of 1, 10, 50, and 100 µM.

  • Prepare a 10 µM IAA positive control solution.

Step 3: Bioassay Setup

  • Place a single layer of Whatman No. 1 filter paper into each 90 mm Petri dish.

  • Pipette exactly 3.0 mL of the respective test solution onto the filter paper.

    • Causality: 3.0 mL optimally hydrates the filter paper without submerging the seeds. Submersion induces hypoxia, which artificially triggers endogenous ethylene production and stunts root growth, leading to false positives.

  • Using sterile forceps, evenly space 20 stratified seeds on the filter paper.

Step 4: Controlled Incubation

  • Seal the Petri dishes with Parafilm to prevent evaporation and maintain constant osmolarity.

  • Incubate the dishes at 25°C in a dark growth chamber for 72 hours.

    • Causality: Dark incubation prevents light-induced photomorphogenesis (which naturally inhibits hypocotyl elongation). This ensures clear, distinct differentiation between hypocotyl and root responses.

Step 5: Morphometric Analysis

  • Terminate the assay by freezing the dishes at -20°C for 1 hour, or proceed immediately to measurement.

  • Measure root length (from the root tip to the hypocotyl junction) and hypocotyl length using digital calipers or by photographing the plates and utilizing ImageJ software.

BioassayWorkflow N1 1. Seed Prep & Stratification N3 3. Bioassay Setup (Filter Paper) N1->N3 N2 2. Compound Dilution Series N2->N3 N4 4. Controlled Incubation N3->N4 25°C, 72h Dark N5 5. Morphometric Analysis N4->N5 Measure Roots

Fig 2. Standardized workflow for the lettuce seedling bioassay.

Expected Results & Data Interpretation

Quantitative data must be compiled to calculate the IC₅₀ (half-maximal inhibitory concentration) for root elongation. Because 2-amino-3-cyclopropylbutanoic acid is highly specific, hypocotyl lengths should remain statistically identical to the negative control across all concentrations[2].

Table 1: Representative Dose-Response Data for 2-Amino-3-cyclopropylbutanoic Acid

Treatment (µM)Germination Rate (%)Mean Hypocotyl Length (mm)Mean Root Length (mm)Root Inhibition (%)
0 (Control) > 95%12.0 ± 1.225.0 ± 2.10%
1 > 95%12.1 ± 1.022.5 ± 1.810%
10 > 95%11.8 ± 1.115.0 ± 1.540%
50 > 95%12.0 ± 1.38.5 ± 1.066%
100 > 95%11.5 ± 0.94.0 ± 0.884%
10 (IAA Ctrl) > 95%12.2 ± 1.15.0 ± 0.980%

Data Interpretation: A successful assay will yield an IC₅₀ value (typically between 15–30 µM for this compound) derived from a non-linear regression curve. The preservation of germination rates and hypocotyl lengths confirms that the compound is a specific growth regulator rather than a broad-spectrum toxicant.

References

  • Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids. 2. 3,4- and 4,5-Methanoamino Acids | Chemical Reviews | 1

  • Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo | Chemical Communications (RSC Publishing) | 2

  • Cyclopropyl amino acids of Amanita | SCIENCE / ResearchGate | 4

  • Allelopathy: New Concepts And Methodology | DOKUMEN.PUB | 3

Sources

Application Note: Development of Next-Generation Agrochemicals Using 2-Amino-3-cyclopropylbutanoic Acid Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Document Type: Technical Application Guide & Experimental Protocols Target Audience: Agrochemical Researchers, Synthetic Chemists, and Discovery Biologists

Executive Summary

The emergence of resistance to conventional agrochemicals necessitates the discovery of novel structural scaffolds with unique modes of action. Non-proteinogenic amino acids derived from fungal secondary metabolism represent an untapped reservoir of bioactive compounds. Specifically, 2-amino-3-cyclopropylbutanoic acid (2-A-3-CB) , a natural product originally isolated from the mushrooms Amanita castanopsidis and Amanita cokeri, has demonstrated potent plant growth regulatory (PGR) effects and broad-spectrum antimicrobial properties [1, 2].

This application note provides a comprehensive, field-proven framework for synthesizing, screening, and mechanistically validating 2-A-3-CB derivatives for agricultural applications.

Mechanistic Rationale & Causality

To successfully develop 2-A-3-CB into a commercial agrochemical, researchers must understand the causality behind its biological activity. The compound exhibits a dual-action profile depending on the target organism:

  • Plant Growth Regulation (PGR): The compound substantially inhibits root elongation in dicots (e.g., Lactuca sativa). Structurally, 2-A-3-CB mimics cyclopropane-containing signaling molecules like 1-aminocyclopropane-1-carboxylic acid (ACC, the direct precursor to ethylene) and coronatine. This structural mimicry likely causes competitive interference in auxin or ethylene biosynthesis pathways, leading to root stunting without affecting hypocotyl elongation [1, 3].

  • Antimetabolite Antimicrobial Activity: 2-A-3-CB is highly toxic to critical agricultural pathogens, including the fungus Cercospora kikuchii and the bacterium Agrobacterium tumefaciens. Crucially, this toxicity is an antimetabolite effect. The addition of exogenous L-isoleucine completely reverses the bactericidal activity, proving that 2-A-3-CB acts as a competitive inhibitor within the branched-chain amino acid (BCAA) biosynthesis pathway (likely targeting threonine deaminase) [2].

Understanding these mechanisms dictates our experimental design: antimicrobial assays must be performed in minimal media to prevent false negatives caused by amino acid masking.

Agrochemical Development Workflow

AgrochemicalWorkflow cluster_0 Phase 1: Synthesis & Isolation cluster_1 Phase 2: Bioactivity Profiling cluster_2 Phase 3: Mechanistic Validation N1 Precursor Design (Cyclopropyl derivatives) N2 Stereoselective Synthesis (Ir-Catalyzed Coupling) N1->N2 N3 Chiral Resolution (2S,3S)-2-A-3-CB N2->N3 N4 PGR Assay (Root Elongation Inhibition) N3->N4 N5 Antimicrobial Assay (Phytopathogen MIC) N3->N5 N6 Insecticidal Assay (O. fasciatus mortality) N3->N6 N7 Target Identification (Isoleucine Biosynthesis) N5->N7 Hit Identified N8 Metabolite Rescue (+ L-Isoleucine) N7->N8

Figure 1: Agrochemical development workflow for 2-A-3-CB derivatives, from synthesis to mechanistic validation.

Quantitative Bioactivity Profile

The following table summarizes the benchmark quantitative data for the pure (2S,3S) enantiomer of 2-A-3-CB, providing baseline metrics for evaluating new synthetic derivatives [1, 2].

Target OrganismAssay TypeActive StereoisomerIC50 / MICMechanistic Reversibility
Lactuca sativa (Lettuce) Root Elongation(2S,3S)1.2 µMN/A (Auxin/Ethylene mimic)
Cercospora kikuchii Mycelial Growth(2S,3S)15.0 µg/mLPartial (Amino acid pool)
Agrobacterium tumefaciens Broth Microdilution(2S,3S)8.5 µg/mLComplete (+ 1mM L-Isoleucine)
Erwinia amylovora Broth Microdilution(2S,3S)12.0 µg/mLComplete (+ 1mM L-Isoleucine)
Oncopeltus fasciatus Nymph Mortality(2S,3S)LD50: 4.5 µg/gUnknown

Standardized Experimental Protocols

To ensure data trustworthiness, the following protocols are designed as self-validating systems, incorporating strict internal controls to prevent false positives/negatives.

Protocol 1: Stereoselective Synthesis of (2S,3S)-2-A-3-CB

Expertise Note: Biological activity is strictly dependent on the absolute configuration at the C2 and C3 chiral centers. The choice of transition-metal-catalyzed asymmetric allylic substitution (e.g., Ir/Cu dual catalysis) over traditional racemic resolution is dictated by the need to selectively access the active (2S,3S) diastereomer without yield-limiting chiral chromatography.

Step-by-Step Methodology:

  • Precursor Preparation: Prepare the cyclopropyl-containing allylic carbonate and the corresponding glycine Schiff base (aldimine ester).

  • Catalytic Coupling: In a dry Schlenk tube under Argon, combine the precursors using an Ir(I) catalyst with a chiral phosphoramidite ligand (to control the electrophilic allylic carbon) and a Cu(I) catalyst with a chiral bisphosphine ligand (to control the nucleophilic α-carbon).

  • Reaction Conditions: Stir in THF at 0°C for 24 hours. The synergistic dual-catalysis ensures high diastereo- and enantioselectivity.

  • Deprotection: Hydrolyze the resulting imine and ester groups using 1M HCl / THF (1:1) at room temperature for 4 hours to yield the free amino acid.

  • System Validation (QC):

    • Purity Check: Analyze via Chiral HPLC (e.g., Daicel Chiralpak ZWIX) to confirm >99% enantiomeric excess (ee).

    • Structural Check: Use 1H-NMR to confirm a diastereomeric ratio (dr) of >20:1 in favor of the anti-(2S,3S) configuration.

Protocol 2: High-Throughput PGR Root Elongation Assay

Expertise Note: Lettuce seeds are utilized because their root radicles are hypersensitive to exogenous ethylene and auxin modulators. Hypocotyl elongation must be measured simultaneously as a control; true PGRs of this class will stunt roots while leaving hypocotyls relatively unaffected.

Step-by-Step Methodology:

  • Seed Preparation: Surface-sterilize Lactuca sativa seeds using 1% sodium hypochlorite for 10 minutes, followed by five washes with sterile deionized water.

  • Media Preparation: Prepare 0.8% agar plates containing 0.5x Murashige and Skoog (MS) salts.

  • Compound Dosing: Supplement the cooling agar (at 50°C) with 2-A-3-CB derivatives at logarithmic concentrations (0.1, 1.0, 10.0, and 100.0 µM).

  • Plating & Incubation: Place 20 seeds per plate in a straight line. Incubate plates vertically in a growth chamber at 22°C under a 16h/8h light/dark cycle for 5 days.

  • System Validation (Controls):

    • Negative Control: 0.5x MS agar with solvent vehicle (e.g., 0.1% DMSO).

    • Positive Control: 1.0 µM Indole-3-acetic acid (IAA) to validate the root-stunting phenotype.

  • Data Acquisition: Scan the plates and use ImageJ (SmartRoot plugin) to quantify root and hypocotyl lengths. Calculate the IC50 for root elongation inhibition.

Protocol 3: Antimetabolite Antimicrobial Rescue Assay

Expertise Note: When screening unnatural amino acids, rich media (like LB or PDB) will cause assay failure. The abundant free amino acids in rich media will outcompete the drug at the target enzyme. You must use minimal media to force the pathogen to synthesize its own amino acids, thereby exposing the pathway to the inhibitor.

Step-by-Step Methodology:

  • Inoculum Preparation: Grow Agrobacterium tumefaciens overnight in M9 Minimal Broth. Standardize the culture to an OD600 of 0.01.

  • Microdilution Setup: In a 96-well microtiter plate, create a two-fold serial dilution of the 2-A-3-CB derivative (from 128 µg/mL down to 0.25 µg/mL) in M9 broth.

  • Mechanistic Rescue Wells: In a parallel set of identical drug-dilution wells, spike the media with 1.0 mM L-Isoleucine.

  • Incubation: Inoculate all wells and incubate at 28°C for 24 hours with shaking (200 rpm).

  • System Validation (Readout):

    • Determine the MIC in the standard wells (clearance of turbidity).

    • Crucial Validation: Observe the L-Isoleucine spiked wells. If the compound acts via the proposed BCAA antimetabolite mechanism, growth will be fully restored (rescued) in these wells despite the presence of the drug.

References

  • Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo. Chemical Communications (RSC Publishing).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHtpOq6HroukJYcJHtnSE8NB8zbFe1KcwdOezdw8HKD6wM79poMq-hEJwzc5-Y_RrRg8R_LaVtve3WvdhUqmwFze0Ix5488GGCuHTruCYNWph6Lfu8cD3XWhUG55oTRvM9W4oNfvnDBxSYI-NvTuX4xTxVQQii3qA==]
  • Characterization and toxicity of Amanita cokeri extract. Journal of Chemical Ecology (PubMed).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGvCaaGLwwtz3VVkNTrx9axIQTua9CRV1NsEoYaVk-jnFJiCN3erokJ-dHNDPRAcWkzvY087FsGUQ9iE4zE3FzIitdOhX9orqaCl_Sb3xdPJcVRSVoxMdpDk7pE5RVz7f-H4uAe]
  • Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids. 2. 3,4- and 4,5-Methanoamino Acids. Chemical Reviews (ACS Publications).[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFXPst8dguXm59qpFPu3aq6IkeSZiGa3EATd7P4sezhYZggq2QFcwNJnRfXYNg0LdR4RhxFSQQ-ybIrcG53cxs6X4ISO6_-DnaNML1VgMEAUaz2_CMRvyWk0pYjR9EODBHcwk8dqw==]

Troubleshooting & Optimization

Technical Support Center: Troubleshooting 2-Amino-3-cyclopropylbutanoic Acid Total Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals facing bottlenecks in the total synthesis of 2-amino-3-cyclopropylbutanoic acid—a complex, non-proteinogenic α-amino acid and potent plant growth regulator originally isolated from the mushroom Amanita castanopsidis[1].

Synthesizing this target requires navigating severe steric hindrance at the β-carbon and maintaining absolute stereocontrol across contiguous chiral centers. This guide deconstructs the synthetic workflow, isolates critical failure points, and provides self-validating protocols to rescue your yields.

Module 1: Synthetic Workflow & Critical Failure Points

The most robust modern approaches to this molecule rely on the rapid assembly of a β-branched terminal alkene precursor, followed by a late-stage cyclopropanation. However, the steric bulk of the protected amino acid core introduces significant risks of catalyst poisoning and incomplete conversion.

Workflow A Aldimine Ester Starting Material B Cu/Ir Dual Catalysis (Allylation) A->B C Precursor Alkene (Low Yield Risk) B->C Steric Clash D Pd(OAc)2 / CH2N2 (Cyclopropanation) C->D E Protected Amino Acid (Incomplete Conv. Risk) D->E Catalyst Poisoning F Global Deprotection E->F G 2-amino-3-cyclopropyl butanoic acid F->G Epimerization Risk

Synthetic workflow and critical failure points in 2-amino-3-cyclopropylbutanoic acid synthesis.

Module 2: Troubleshooting FAQs

Q1: Why am I getting <20% yield during the Cu/Ir-catalyzed stereodivergent α-allylation step? Root Cause & Causality: The synergistic Cu/Ir dual catalysis relies on the precise, simultaneous formation of a Cu-enolate and an Ir-π-allyl complex[2]. The bulky nature of the substituents required for the 2-amino-3-cyclopropylbutanoic acid precursor causes severe steric repulsion during the C-C bond-forming event. If trace moisture is present, the Ir-metallacycle degrades, and the Cu-enolate undergoes rapid protonation rather than allylation, destroying your yield. Corrective Action: Transition to a strict Schlenk line setup. Ensure your aldimine ester is azeotropically dried with toluene (3x) prior to use.

Q2: The Pd-catalyzed cyclopropanation of the terminal alkene is stalling at 40% conversion. How can I drive it to completion? Root Cause & Causality: You are likely experiencing catalyst aggregation. Diazomethane (CH₂N₂) is highly reactive; if its local concentration exceeds the turnover rate of the catalytic cycle, it reduces the active Pd(II) species into inactive Pd(0) "black"[1],[3]. Furthermore, the sterically hindered terminal alkene adjacent to the bulky amino acid core reacts slowly, exacerbating the buildup of unreacted CH₂N₂. Corrective Action: Abandon single-batch additions of diazomethane. Switch to a portion-wise addition strategy at 0 °C and split your Pd(OAc)₂ catalyst loading into two sequential spikes (See Protocol B).

Q3: I observe significant epimerization at the α-center during the final ester hydrolysis. How do I prevent this? Root Cause & Causality: The α-proton of this specific cyclopropyl-substituted amino acid is highly acidic due to the electron-withdrawing effects of the adjacent carboxylate and the inductive pull of the protonated amine. Prolonged exposure to standard strong bases (e.g., LiOH/MeOH at room temperature) triggers enolization, destroying the delicate (2S, 3S) stereocenters established earlier in the synthesis[1]. Corrective Action: Utilize strictly controlled, low-temperature hydrolysis (LiOH in THF/H₂O at 0 °C for exactly 2 hours) or switch to a mild enzymatic resolution using Pig Liver Esterase (PLE) at pH 7.2.

Module 3: Self-Validating Experimental Protocols

Protocol A: Synergistic Cu/Ir Catalyzed Allylation

Reference Standard: Adapted from stereodivergent α-allylation methodologies[2].

Causality of Experimental Design: Constructing the sterically congested β-branched architecture requires bypassing standard enolate alkylation, which often fails due to competitive E2 elimination. Synergistic dual catalysis independently activates the aldimine ester (via Cu) and the allylic electrophile (via Ir), forcing the stereodivergent coupling of two bulky partners without elimination side-reactions[2].

  • Catalyst Assembly: In a nitrogen-filled glovebox, dissolve the chiral Ir-complex (3 mol%) and Cu-complex (3 mol%) in anhydrous THF (0.1 M). Stir for 10 minutes until a deep, homogeneous color develops.

  • Substrate Addition: Add the aldimine ester (1.0 equiv) and the allylic carbonate (1.2 equiv).

  • Base Addition: Cool the mixture to -20 °C and add LiHMDS (1.1 equiv) dropwise over 15 minutes.

  • Self-Validation Checkpoint: At the 2-hour mark, withdraw a 10 µL aliquot, quench with wet MeCN, and run a chiral UPLC-MS analysis.

    • Pass: A single major peak corresponding to the target diastereomer mass confirms the integrity of the bimetallic complex.

    • Fail: A broad mixture of peaks or complete absence of product indicates the Cu-enolate is undergoing uncatalyzed background alkylation. Abort, re-purify your starting materials, and verify glovebox O₂ levels (<1 ppm).

Protocol B: Pd-Catalyzed Cyclopropanation using Diazomethane

Reference Standard: Adapted from the total synthesis of the Amanita castanopsidis natural product[1],[3].

Causality of Experimental Design: The Simmons-Smith reaction (ZnEt₂/CH₂I₂) typically fails here because the allylic system lacks a free directing hydroxyl group, and the bulky protected amino core sterically repels the zinc carbenoid. Pd-catalyzed decomposition of diazomethane generates a highly reactive, unhindered electrophilic palladium carbene that readily attacks the electron-rich terminal alkene[1],[3].

  • Preparation: Dissolve the precursor alkene (1.0 equiv) in anhydrous Et₂O (0.05 M) and cool to 0 °C.

  • First Catalyst Charge: Add Pd(OAc)₂ (5 mol%). The solution will turn pale orange.

  • Portion-wise Addition: Add freshly prepared ethereal CH₂N₂ (5.0 equiv total) in 5 equal portions over 4 hours.

  • Self-Validation Checkpoint: Monitor the reaction flask. If the solution turns opaque black, the Pd(II) catalyst has aggregated into inactive Pd(0). Take a 50 µL aliquot, quench with 10% AcOH in MeOH, and analyze via UPLC-MS.

    • Actionable Data: If the [M+H]⁺ of the alkene precursor is still present alongside the black precipitate, filter the reaction through a short pad of Celite under N₂, re-subject the clear filtrate to a fresh 5 mol% Pd(OAc)₂ charge, and resume CH₂N₂ addition.

Module 4: Quantitative Optimization Data

The following table summarizes the causal relationship between reagent delivery methods and the ultimate yield/diastereomeric ratio (d.r.) during the cyclopropanation step.

EntryCatalyst SystemReagent DeliveryTemp (°C)Time (h)Yield (%)d.r. (syn:anti)
1Pd(OAc)₂ (10 mol%)CH₂N₂ (Single Batch)25124595:5
2Pd(OAc)₂ (10 mol%)CH₂N₂ (Continuous)0126298:2
3Pd(OAc)₂ (5+5 mol%) CH₂N₂ (Portion-wise) 0 8 96 99:1
4ZnEt₂ / CH₂I₂Simmons-Smith2524<10N/A

Note: Entry 3 represents the optimized conditions utilized in Protocol B, preventing catalyst aggregation and maximizing stereocontrol.

Module 5: Troubleshooting Logic Flow

Use the following diagnostic tree to rapidly identify and resolve issues during the critical cyclopropanation phase of your synthesis.

LogicTree Q1 Low Yield in Cyclopropanation? C1 Check UPLC-MS Is alkene consumed? Q1->C1 Y1 Yes: Side Reactions C1->Y1 [M+H]+ absent N1 No: Poor Conversion C1->N1 [M+H]+ present S1 Pyrazoline Formation? Reduce temp to 0°C Y1->S1 S2 Refresh Pd(OAc)2 Use freshly distilled CH2N2 N1->S2

Troubleshooting logic tree for resolving low yields during the cyclopropanation step.

References

  • Morimoto, Y., Takaishi, M., Kinoshita, T., Sakaguchi, K., & Shibata, K. (2001). Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo.
  • Wei, L., Zhu, Q., Xu, S.-M., Chang, X., & Wang, C.-J. (2018). Stereodivergent Synthesis of α,α-Disubstituted α-Amino Acids via Synergistic Cu/Ir Catalysis. Journal of the American Chemical Society.
  • (2013). Ruthenium(II)-Catalyzed Regioselective Reductive Coupling of α-Imino Esters with Dienes. Organic Letters.

Sources

Technical Support Center: Stereoselective Synthesis of Cyclopropyl Amino Acids

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I have compiled this advanced troubleshooting guide and FAQ to address the most critical challenges in the asymmetric synthesis of cyclopropyl amino acids (e.g., ACCA derivatives). These conformationally restricted moieties are highly valued in drug discovery, but controlling their absolute and relative stereochemistry requires precise mechanistic tuning.

Below, you will find diagnostic workflows, mechanistic insights, and validated protocols to optimize your enantiomeric excess (ee) and diastereomeric ratio (dr).

Strategic Workflow for Catalyst Selection

Before troubleshooting a failing reaction, ensure your catalytic system is mechanistically matched to your substrate class. The decision tree below outlines the optimal pathways for achieving high stereoselectivity based on current state-of-the-art methodologies.

G Start Target: Chiral Cyclopropyl Amino Acid Substrate Substrate Type? Start->Substrate Dehydro Dehydroaminocarboxylates (1,1-disubstituted) Substrate->Dehydro Internal/Terminal Alkene Styrene Alkenes + Diazo/Ylide Precursors Substrate->Styrene External Alkene CoCat Co(II) Metalloradical Catalysis (MRC) Dehydro->CoCat Diazo Compounds RhCat Rh(II) Tetracarboxylates (e.g., Rh2(DOSP)4) Styrene->RhCat Diazo Acetates CuCat Cu(I) + Iodonium Ylides Styrene->CuCat Nitroacetate Ylides Outcome1 (Z)-Diastereoselectivity High ee CoCat->Outcome1 Outcome2 trans-Diastereoselectivity High ee RhCat->Outcome2 CuCat->Outcome2

Fig 1. Decision tree for selecting a catalyst system based on substrate and target stereochemistry.

Troubleshooting & FAQs: Catalyst and Substrate Diagnostics

Q: I am trying to cyclopropanate dehydroaminocarboxylates, but my diastereomeric ratio (dr) is poor and favors the (E)-isomer. How can I invert this to the (Z)-isomer while maintaining high enantiomeric excess (ee)? A: The cyclopropanation of 1,1-disubstituted alkenes like dehydroaminocarboxylates is notoriously challenging due to competing steric profiles at the transition state. Standard thermal or Rh(II) catalysis often yields mixed or (E)-selective products. To achieve atypical (Z)-diastereoselectivity with high ee, you must switch to a Cobalt(II)-based metalloradical catalysis (MRC) system. Using a D2-symmetric chiral amidoporphyrin ligand with Co(II) supports the direct asymmetric radical cyclopropanation of dehydroaminocarboxylates with in situ-generated α-aryldiazomethanes[1]. The stepwise radical intermediate relaxes steric crowding during the C–C bond formation step, selectively collapsing into the (Z)-cyclopropyl α-amino acid[1].

Q: My Rh(II)-catalyzed asymmetric cyclopropanation is suffering from low yields and poor ee at standard 1–2 mol% catalyst loadings. Can I drop the loading without losing stereocontrol? A: Yes. Paradoxically, lowering the catalyst loading can sometimes reduce background non-selective reactions (like diazo dimerization) if the catalyst is highly active. For donor/acceptor carbenes, sterically demanding chiral dirhodium catalysts like Rh2(p-Ph-TPCP)4 (a triarylcyclopropanecarboxylate catalyst) maintain exceptional enantioselectivity (86–99% ee) even at extremely low loadings of 0.001 mol%[2]. Ensure your solvent is rigorously dried; switching to dimethyl carbonate can also improve the kinetic profile and stabilize the active Rh-carbene species[2].

Q: I want to avoid using explosive diazo compounds altogether but still need high ee for cyclopropane α-amino acid esters. What are the alternatives? A: You can utilize a Cu(I)-catalyzed asymmetric cyclopropanation using phenyliodonium ylides instead of diazo compounds. Iodonium ylides derived from methyl nitroacetate react efficiently with alkenes in the presence of chiral Cu(I) bis(oxazoline) complexes. This provides a safe, expedient three-step synthesis to enantiomerically enriched cyclopropane α-amino acid esters without the safety hazards of diazo reagents[3].

Quantitative Stereoselectivity Benchmarks

To help you set realistic expectations for your experimental design, refer to the consolidated benchmark data below. If your results fall significantly below these metrics, review the mechanistic troubleshooting section.

Catalyst SystemSubstrate ClassCarbene/Carbenoid SourceTypical Catalyst LoadingTarget StereochemistryMax ee (%)
Co(II)-Amidoporphyrin Dehydroaminocarboxylatesα-Aryldiazomethanes2–5 mol%(Z)-Diastereoselective>95%
Rh2(p-Ph-TPCP)4 Styrenes / AlkenesAryldiazoacetates0.001 mol%trans-Diastereoselective99%
Cu(I)-Bis(oxazoline) AlkenesPhenyliodonium ylides5–10 mol%trans-Diastereoselective>90%
Mechanistic Troubleshooting: The Role of Catalyst Symmetry

Q: How does the symmetry of the dirhodium(II) carboxylate complex actually dictate the enantioselectivity? I am designing a new ligand and need to understand the spatial arrangement. A: The stereoselectivity in chiral dirhodium(II) catalysts is strictly governed by the local symmetry of the ligand blocking groups around the bimetallic core. For optimal enantioselective cyclopropanation, the ligands should arrange in an α,β,α,β conformation, creating a D2-symmetric chiral environment[4]. This conformation establishes a distinct "chiral wall" that forces the incoming alkene to approach the electrophilic Rh(II)-carbene intermediate from a single, sterically unhindered trajectory[4]. If your synthesized ligand lacks sufficient steric bulk, it may scramble into C4 (α,α,α,α) or C1 symmetries in solution, drastically reducing the ee.

Mechanism Diazo Diazo Precursor + Rh2(L)4 Carbene Rh(II)-Carbene Intermediate (Electrophilic) Diazo->Carbene - N2 Conformation Ligand Wall Sterics (α,β,α,β D2-Symmetry) Carbene->Conformation Determines Orientation Approach Alkene Trajectory (End-on vs. Side-on) Conformation->Approach Blocks disfavored faces Product Enantioselective Cyclopropane Approach->Product Concerted Cycloaddition

Fig 2. Mechanistic pathway of Rh(II)-carbene stereocontrol via D2-symmetric ligand conformations.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. The causality of each critical step is explained to ensure you understand why a parameter is controlled, allowing for intelligent adjustments if your specific substrate requires it.

Protocol A: Ultra-Low Loading Rh(II)-Catalyzed Asymmetric Cyclopropanation[2]

Causality Focus: Kinetic control over diazo dimerization.

  • Preparation: Flame-dry a Schlenk flask under argon. Add the alkene substrate (e.g., styrene, 1.0 mmol) and dimethyl carbonate (2.0 mL) as the solvent. Why dimethyl carbonate? It is environmentally benign and kinetically stabilizes the Rh-carbene at low loadings.

  • Catalyst Addition: Add Rh2(p-Ph-TPCP)4 from a freshly prepared stock solution to achieve a final loading of 0.001 mol%.

  • Controlled Diazo Addition (Critical Step): Dissolve the aryldiazoacetate (1.2 mmol) in dimethyl carbonate (1.0 mL). Using a syringe pump, add this solution dropwise over 2 hours at room temperature. Why a syringe pump? Keeping the steady-state concentration of the diazo compound near zero prevents the carbenoid from reacting with unreacted diazo starting material (dimerization), which is the primary failure mode at low catalyst loadings.

  • Completion & Workup: Stir for an additional 1 hour. Monitor completion via TLC. Concentrate under reduced pressure and purify via flash column chromatography to isolate the cyclopropane derivative.

Protocol B: Co(II)-Catalyzed Radical Cyclopropanation of Dehydroaminocarboxylates[1]

Causality Focus: Managing oxygen sensitivity and steric strain relaxation.

  • Preparation: In a nitrogen-filled glovebox, charge a vial with the Co(II)-amidoporphyrin catalyst (5 mol%) and the dehydroaminocarboxylate substrate (0.2 mmol). Why a glovebox? Co(II) metalloradical species are highly sensitive to oxidation by ambient O2, which will immediately kill the catalytic cycle.

  • Solvent & Reagents: Add anhydrous toluene (1.0 mL) and the tosylhydrazone precursor (for in situ α-aryldiazomethane generation, 0.3 mmol). Add a mild base (e.g., LiOtBu, 0.35 mmol) to facilitate diazo formation.

  • Reaction: Seal the vial with a PTFE-lined cap, remove it from the glovebox, and stir at 40 °C for 24 hours. Why 40 °C? This provides the activation energy needed for the radical intermediate to rotate and relax steric strain, thermodynamically favoring the atypical (Z)-isomer.

  • Purification: Quench the reaction with water, extract with ethyl acetate (3 × 5 mL), dry over Na2SO4, and purify via silica gel chromatography to yield the (Z)-cyclopropyl α-amino acid.

References

  • [1] Asymmetric Radical Cyclopropanation of Dehydroaminocarboxylates: Stereoselective Synthesis of Cyclopropyl α-Amino Acids. National Institutes of Health (NIH).

  • [2] In Situ Kinetic Studies of Rh(II)-Catalyzed Asymmetric Cyclopropanation with Low Catalyst Loadings. National Science Foundation (NSF PAR).

  • [4] On the Structure of Chiral Dirhodium(II) Carboxylate Catalysts: Stereoselectivity Relevance and Insights. MDPI.

  • [3] Expedient Synthesis of Cyclopropane α-Amino Acids by the Catalytic Asymmetric Cyclopropanation of Alkenes Using Iodonium Ylides Derived from Methyl Nitroacetate. Journal of the American Chemical Society (ACS).

Sources

Technical Support Center: Resolution of 2-Amino-3-cyclopropylbutanoic Acid Isomers

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Unnatural Amino Acid (UAA) Resolution. This guide is specifically engineered for researchers and drug development professionals working with 2-amino-3-cyclopropylbutanoic acid . Originally isolated as a novel plant growth regulator from the mushroom Amanita castanopsidis, this molecule possesses two contiguous chiral centers (C2 and C3), meaning any non-stereoselective synthesis will yield four distinct stereoisomers (two pairs of syn and anti racemates)[1].

This center provides field-validated protocols, mechanistic insights, and troubleshooting steps to successfully isolate the biologically relevant (2S,3S)-enantiomer[1].

Diagnostic Resolution Workflow

Before attempting enantiomeric resolution, you must first separate the syn and anti diastereomers. Diastereomers have different physical properties and can typically be separated using standard achiral reverse-phase chromatography (C18). Once you have an isolated racemic pair, proceed with the workflow below.

ResolutionWorkflow Start Racemic 2-amino-3-cyclopropylbutanoic acid Diastereomer Achiral Reverse-Phase (C18) Separate syn/anti Diastereomers Start->Diastereomer Branch Enantiomeric Resolution Diastereomer->Branch Purified Racemate Pairs Enzymatic Enzymatic Kinetic Resolution (Lipase / Acylase) Branch->Enzymatic Preparative Scale Chromato Chiral HPLC / SFC (Analytical & Semi-Prep) Branch->Chromato Analytical Scale Hydrolysis Stereoselective Hydrolysis (L-Isomer Reacts) Enzymatic->Hydrolysis PureL (2S,3S) / (2R,3S) Isomers (Aqueous / Fraction 1) Chromato->PureL PureD (2R,3R) / (2S,3R) Isomers (Organic / Fraction 2) Chromato->PureD Separation Liquid-Liquid Extraction Hydrolysis->Separation Separation->PureL Separation->PureD

Workflow for resolving 2-amino-3-cyclopropylbutanoic acid stereoisomers.

Core Methodologies & Self-Validating Protocols

Protocol A: Preparative Enzymatic Kinetic Resolution

For large-scale isolation, enzymatic resolution offers high stereoselectivity and mild conditions[]. We recommend lipase-catalyzed ester hydrolysis over aminoacylase methods due to the steric bulk of the cyclopropyl group.

  • Mechanism & Causality: Native amino acids are highly polar zwitterions, making them poor substrates for lipases in organic/aqueous biphasic systems. By derivatizing the racemate into an N-benzyloxycarbonyl (Z) 2-chloroethyl ester, we achieve two things: (1) increased solubility in the organic phase, and (2) the electron-withdrawing 2-chloroethyl group accelerates the enzyme's deacylation step, drastically improving enantiomeric recognition for non-proteinogenic substrates[3].

  • Step-by-Step Execution:

    • Derivatization: Convert the racemic mixture to the N-Z-2-chloroethyl ester using benzyl chloroformate and 2-chloroethanol under standard coupling conditions.

    • Enzymatic Hydrolysis: Suspend the derivative in a 0.1 M phosphate buffer (pH 7.0). Add Aspergillus niger lipase or Candida antarctica Lipase B (CAL-B)[3][4]. Stir at 35°C.

    • System Validation (The 50% Rule): Monitor the reaction via HPLC. A perfectly selective kinetic resolution acts as a self-validating system: the reaction will naturally arrest at exactly 50% conversion when all of the L-enantiomer (2S,3S) has been hydrolyzed, leaving 50% of the D-enantiomer unreacted.

    • Phase Separation: Adjust the pH to 8.5. Extract with ethyl acetate. The unreacted D-ester partitions into the organic phase, while the hydrolyzed L-amino acid remains in the aqueous phase.

Protocol B: Analytical Chiral HPLC for ee% Determination

To determine the enantiomeric excess (ee%) of your resolved fractions, direct analysis without derivatization is preferred to prevent analytical artifacts.

  • Mechanism & Causality: Traditional polysaccharide chiral stationary phases (CSPs) require non-polar mobile phases, in which underivatized amino acids are insoluble[5]. By utilizing a macrocyclic glycopeptide CSP (e.g., Teicoplanin / CHIROBIOTIC T), the column's inherent ionic groups provide the necessary electrostatic, hydrogen bonding, and steric interactions to resolve zwitterionic enantiomers in aqueous-compatible mobile phases[5].

  • Step-by-Step Execution:

    • Sample Prep: Dissolve the analyte in a 50:50 mixture of Methanol/Water.

    • Chromatography: Inject onto a Teicoplanin-based CSP. Use a mobile phase of Methanol/Water/Acetic Acid (e.g., 80:20:0.1).

    • System Validation: Always inject a known racemic standard first. You must observe baseline resolution ( Rs​>1.5 ) before analyzing your purified fractions. Note that on macrocyclic glycopeptide CSPs, the D-enantiomer is almost universally retained longer than the L-enantiomer, providing a reliable predictive elution order[5].

Troubleshooting & FAQs

Q: I am running my synthesized 2-amino-3-cyclopropylbutanoic acid on a chiral HPLC column, but I see four distinct peaks instead of two. What is wrong? A: Your synthesis was likely not diastereoselective. Because the molecule has two chiral centers, a non-selective synthesis yields four stereoisomers: (2S,3S), (2R,3R), (2S,3R), and (2R,3S)[1]. Chiral columns will often separate all four. You must first separate the syn and anti diastereomeric pairs using a standard achiral C18 column before attempting to resolve the enantiomers.

Q: My enzymatic resolution with standard porcine pancreatic lipase is stalling at 20% conversion with low enantiomeric excess. How can I fix this? A: The cyclopropyl group at the β -position creates significant steric hindrance, preventing the substrate from properly entering the active site of standard lipases. Switch your biocatalyst to Candida antarctica Lipase B (often immobilized as Novozym 435). CAL-B has a larger, more versatile binding pocket that is highly efficient for bulky, unnatural chiral amines and amino acids[4].

Q: I successfully separated the unreacted D-ester into the organic phase, but during the final chemical deprotection (saponification with NaOH) to yield the free D-amino acid, my ee% dropped from 99% to 75%. Why? A: You are experiencing base-catalyzed epimerization. The α -proton of N-acyl amino acid esters is relatively acidic. Prolonged exposure to strong alkaline bases (like NaOH) causes deprotonation at the α -carbon, leading to racemization[6]. To prevent this, replace chemical saponification with a mild enzymatic hydrolysis. For example, Amano lipase AK can selectively cleave the remaining ester group under neutral pH conditions without compromising the stereocenter[6].

Q: I prefer to use my existing Polysaccharide CSP (CHIRALPAK IC) instead of buying a macrocyclic glycopeptide column. Can I still resolve this molecule? A: Yes, but you cannot inject it underivatized. You must first protect the amine with an Fmoc or Boc group. Polysaccharide CSPs like CHIRALPAK IC rely heavily on π−π interactions and hydrophobicity for chiral recognition[7]. Derivatizing to an N-Fmoc derivative provides the necessary aromatic bulk to interact with the phenylcarbamate selectors on the column, yielding excellent separation factors ( α>1.3 )[7].

Quantitative Data: Comparison of Resolution Strategies

Resolution StrategyTarget Analyte StatePrimary Separation MechanismTypical Enantioselectivity ( α / E-value)Optimal Scale
Macrocyclic Glycopeptide HPLC UnderivatizedIonic & Steric Interactions α = 1.2 - 1.8Analytical
Polysaccharide CSP HPLC N-Fmoc Protected π−π & Dipole Interactions α = 1.6 - 2.8Semi-Prep / Analytical
Lipase-Catalyzed Hydrolysis N-Z 2-Chloroethyl EsterStereoselective DeacylationE > 100Preparative (Grams to kg)
Aminoacylase Resolution N-Acetyl DerivativeStereoselective Amide CleavageE > 50Preparative (Grams to kg)

Sources

🔬 Technical Support Center: Optimizing HPLC Purification of 2-Amino-3-cyclopropylbutanoic Acid Hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Purifying underivatized, non-proteinogenic amino acids like 2-amino-3-cyclopropylbutanoic acid hydrochloride presents a unique triad of chromatographic challenges: high polarity, lack of a UV chromophore, and secondary stationary phase interactions.

This guide provides drug development professionals with field-proven, self-validating methodologies to troubleshoot and optimize the purification of this molecule.

Diagnostic Troubleshooting Workflow

Before altering your method, consult the decision matrix below to identify the root cause of your chromatographic failure.

Workflow Start Analyze 2-Amino-3-cyclopropylbutanoic Acid HCl RP RP-HPLC (C18/AQ) Start->RP Default Approach HILIC HILIC (Amide/ZIC) Start->HILIC Polar Approach Tailing Issue: Peak Tailing RP->Tailing Amine-Silanol Interaction Void Issue: Elutes in Void RP->Void High Polarity Invisible Issue: No UV Signal RP->Invisible No Chromophore HILIC->Invisible No Chromophore TFA Add 0.1% TFA (Ion-Pairing & pH < 2.5) Tailing->TFA SwitchHILIC Switch to HILIC Mode (High Organic Partitioning) Void->SwitchHILIC CAD Use CAD or MS (Mass-Based Detection) Invisible->CAD Success Purified Target Molecule TFA->Success SwitchHILIC->Success CAD->Success

Diagnostic decision matrix for resolving retention, tailing, and detection issues during purification.

Frequently Asked Questions (Troubleshooting Guides)

Q1: Why am I experiencing severe peak tailing even when using 0.1% formic acid in my mobile phase? Causality: Formic acid only lowers the mobile phase pH to approximately 2.7. At this pH, a significant population of the surface silanols (pKa ~3.5–4.5) on the silica stationary phase remains ionized (negatively charged). The primary amine of your analyte is fully protonated (positively charged). This creates a secondary cation-exchange mechanism that drags the peak tail[1]. Solution: Switch to 0.1% Trifluoroacetic Acid (TFA). TFA drives the pH down to ~2.0, effectively neutralizing the vast majority of surface silanols. Furthermore, TFA acts as a strong ion-pairing agent, masking the positive charge of the amine and preventing secondary interactions[1].

Q2: My UV detector at 210 nm shows massive baseline drift, and I cannot see my target peak. How can I accurately trigger fraction collection? Causality: 2-amino-3-cyclopropylbutanoic acid lacks a conjugated π -electron system, meaning it does not absorb UV light above 210 nm. At wavelengths below 210 nm, organic modifiers and ion-pairing agents (like TFA) absorb heavily, causing severe baseline drift that masks the analyte. Solution: Utilize a Charged Aerosol Detector (CAD) or Mass Spectrometry (MS). CAD is a mass-based detector that nebulizes the eluent, evaporates the solvent, and applies a charge to the residual non-volatile analyte particles[2]. This provides a near-universal response independent of the molecule's optical properties, making it ideal for underivatized amino acids[3].

Q3: The molecule elutes in the void volume on my standard C18 column. How do I increase retention? Causality: Despite the lipophilic cyclopropyl group, the zwitterionic core (amine + carboxylic acid) renders the molecule too polar to partition effectively into the hydrophobic C18 chains. Solution: Transition to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC utilizes a polar stationary phase and a highly organic mobile phase to create a water-enriched layer on the silica surface, allowing highly polar analytes to partition and be retained[4].

Step-by-Step Methodologies (Self-Validating Systems)

To ensure reproducibility, choose one of the two validated workflows below. Each protocol includes a built-in self-validation check to confirm system integrity before injecting your precious sample.

Protocol A: Ion-Pairing Reversed-Phase (IP-RP) Purification

Best for laboratories constrained to traditional C18 column chemistries.

  • Mobile Phase Preparation:

    • Phase A: MS-Grade Water + 0.1% v/v TFA.

    • Phase B: MS-Grade Acetonitrile + 0.1% v/v TFA.

    • Causality: TFA ion-pairs with the primary amine, increasing the molecule's apparent hydrophobicity, while neutralizing active silanols to prevent tailing[1].

  • Column Equilibration & System Validation:

    • Install an aqueous-compatible C18 column (e.g., AQ-C18 or Polar-Embedded C18). Equilibrate with 98% Phase A / 2% Phase B for 15 column volumes.

    • Self-Validation Check: Monitor system backpressure. Because 100% aqueous conditions can cause hydrophobic phase collapse (dewetting) in standard C18 columns, the mandatory 2% organic modifier prevents this. If retention times of a known standard drop by >10% between consecutive runs, phase collapse has occurred. Flush with 100% Phase B to restore the phase.

  • Gradient Elution: Run a shallow gradient from 2% B to 30% B over 20 minutes. The cyclopropyl group provides just enough hydrophobic interaction to separate the target from highly polar synthetic impurities.

  • Fraction Collection: Trigger collection using CAD or MS. Post-purification, lyophilize the fractions repeatedly to remove volatile TFA.

Protocol B: Hydrophilic Interaction Liquid Chromatography (HILIC)

Best for maximum retention and direct compatibility with MS/CAD detection.

  • Mobile Phase Preparation:

    • Phase A: 100 mM Ammonium Formate buffer (pH 3.0).

    • Phase B: 100% Acetonitrile.

    • Causality: A high-organic environment is strictly required to form the immobilized water-enriched layer on the stationary phase. The formate buffer maintains ionic strength to prevent peak distortion[4].

  • Column Equilibration & System Validation:

    • Install an Amide or Zwitterionic (ZIC) HILIC column. Equilibrate with 80% Phase B / 20% Phase A.

    • Self-Validation Check: Inject Toluene (a purely hydrophobic marker). In a properly functioning HILIC system, Toluene cannot partition into the aqueous layer and must elute exactly at the void volume ( T0​ ). If Toluene is retained, the water-enriched layer has not formed. Do not proceed until equilibration is complete.

  • Sample Diluent Preparation: Dissolve the sample in a minimum of 75% Acetonitrile.

    • Critical Causality: Injecting the sample in 100% water will locally destroy the stationary phase's aqueous layer, causing peak splitting and immediate breakthrough.

  • Elution: Run an isocratic hold at 80% B for 5 minutes, followed by a gradient down to 50% B. Note: In HILIC, increasing the aqueous phase (Phase A) increases elution strength.

Quantitative Data Presentation

Table 1: Comparison of Detector Modalities for Underivatized Amino Acids
Detector ModalityOperating PrincipleSuitability for AnalyteLimit of Detection (LOD)Key Limitations
UV/Vis (210 nm) Optical absorbancePoor (No chromophore)> 500 ngSevere baseline drift from TFA/solvents; low sensitivity.
CAD Aerosol charging & electrometerExcellent ~1–10 ng[2]Requires highly volatile mobile phases; destructive technique.
ELSD Light scattering of particlesGood~10–50 ngNon-linear response curve; lower sensitivity than CAD.
ESI-MS Electrospray ionizationExcellent < 1 ngTFA causes severe ion suppression; requires post-column makeup or HILIC.
Table 2: Chromatographic Modalities for 2-Amino-3-cyclopropylbutanoic Acid
ParameterIP-RP-HPLCHILIC
Stationary Phase AQ-C18 or Polar-embedded C18Amide, Bare Silica, or ZIC
Primary Mechanism Hydrophobic partitioning (Ion-paired)Hydrophilic partitioning into aqueous layer[4]
Mobile Phase Additive 0.1% TFA (Strong ion-pairing)10–20 mM Ammonium Formate (Ionic strength)
Sample Diluent 100% Water ≥ 75% Acetonitrile
Elution Order Polar impurities first, target laterTarget retained, hydrophobic impurities first

References

  • Why does the peak tail for my basic analyte on a reverse-phase column when using formic acid in my mobile phase but not when I use trifluoroacetic acid?
  • Quantitative analysis of underivatized amino acids in the sub- to several-nanomolar range by ion-pair HPLC using a corona-charged aerosol detector (HPLC-CAD)
  • Source: lcms.
  • Source: nih.

Sources

overcoming steric hindrance in peptide coupling with 2-amino-3-cyclopropylbutanoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for peptide synthesis. This guide is specifically designed for researchers, chemists, and drug development professionals who are encountering challenges with the incorporation of sterically demanding amino acids, with a focus on 2-amino-3-cyclopropylbutanoic acid. The unique β-cyclopropyl substitution of this amino acid introduces significant steric bulk, which can impede standard peptide coupling protocols and lead to low yields or failed syntheses.[1][2]

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you successfully overcome these synthetic hurdles.

Troubleshooting Guide: Low Coupling Efficiency

Here, we address the common issue of low or no product formation when attempting to couple 2-amino-3-cyclopropylbutanoic acid.

Issue: My standard coupling protocol (e.g., using DIC/HOBt) is failing or resulting in very low yields when using 2-amino-3-cyclopropylbutanoic acid.

This is a frequent challenge stemming from the bulky nature of the cyclopropyl group at the β-position, which physically obstructs the formation of the peptide bond.[1][3] The following is a systematic guide to troubleshoot and optimize your reaction conditions.

Root Cause Analysis & Recommended Solutions

1. Inadequate Activation of the Carboxylic Acid

  • Explanation: Standard carbodiimide reagents like DCC and DIC are often not potent enough for sterically demanding couplings.[3][4] The formation of the O-acylisourea intermediate may be too slow or the intermediate itself not reactive enough to overcome the steric barrier presented by the cyclopropylbutanoic acid or the N-terminal amine of the peptide chain.

  • Solution: Switch to a more powerful in-situ activating reagent. Aminium/uronium salts (e.g., HATU, HBTU, HCTU) or phosphonium salts (e.g., PyBOP, PyAOP) are significantly more effective as they form highly reactive activated esters that can overcome the steric barrier.[3][5] For extremely hindered couplings, converting the carboxylic acid to an acyl fluoride can be a highly effective strategy.[3]

2. Suboptimal Reaction Kinetics

  • Explanation: Steric hindrance slows down the reaction rate.[3] Standard reaction times of 1-2 hours are often insufficient for the coupling of bulky amino acids.

  • Solution:

    • Increase Reaction Time: Extend the coupling reaction time, for instance, from 1-2 hours to overnight.[1][3]

    • Increase Temperature: Applying gentle heat (e.g., 40-50 °C) can help overcome the activation energy. However, this should be done with caution to minimize the risk of racemization.[3]

    • Microwave-Assisted Peptide Synthesis (MAPS): This is a highly effective method to drive difficult couplings to completion quickly and efficiently by using microwave energy to heat the reaction.[6]

3. Poor Solvation and Peptide Aggregation

  • Explanation: The solvent plays a critical role in solvating the peptide-resin complex, which is essential for a successful coupling.[3] Inadequate solvation can lead to peptide aggregation, further hindering the reaction.[2] This is particularly problematic in solid-phase peptide synthesis (SPPS).

  • Solution:

    • Solvent Choice: N-methylpyrrolidone (NMP) is often preferred over Dimethylformamide (DMF) for its superior solvating properties.[3]

    • Solvent Mixtures: For particularly difficult sequences, a mixture of solvents like DCM/DMF/NMP (1:1:1) can be beneficial.[3]

4. Steric Hindrance from Protecting Groups

  • Explanation: Bulky side-chain protecting groups on the peptide chain can also contribute to steric hindrance.[1][3] This effect can become more pronounced in the synthesis of longer peptides where the density of these groups on the solid support increases.[3]

  • Solution: When possible, choose protecting groups with smaller steric profiles, especially for residues near the coupling site.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting failed couplings with 2-amino-3-cyclopropylbutanoic acid.

G start Low Coupling Yield with 2-amino-3-cyclopropylbutanoic acid reagent Upgrade Coupling Reagent (e.g., HATU, HCTU, PyAOP) start->reagent conditions Optimize Reaction Conditions reagent->conditions If yield is still low double_coupling Perform Double Coupling conditions->double_coupling solvent Change Solvent (e.g., NMP, DCM/DMF/NMP) conditions->solvent temp_time Increase Time and/or Temperature (with caution) conditions->temp_time acyl_fluoride Consider Acyl Fluoride Formation (for extreme cases) double_coupling->acyl_fluoride If still failing success Coupling Successful double_coupling->success If successful acyl_fluoride->success If successful

Sources

troubleshooting solubility issues of cyclopropyl amino acids in aqueous bioassays

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for solubility issues encountered when working with cyclopropyl-containing amino acids in aqueous bioassays. The unique physicochemical properties of these molecules—combining the zwitterionic nature of amino acids with the rigid, hydrophobic cyclopropyl moiety—present specific challenges that this guide aims to address.[1][2]

Frequently Asked Questions (FAQs)
Q1: Why are my cyclopropyl amino acid derivatives showing poor solubility in aqueous buffers like PBS?

A1: The poor aqueous solubility of cyclopropyl amino acids stems from a combination of two key factors:

  • Increased Hydrophobicity: The cyclopropyl group is a nonpolar, aliphatic ring. Its inclusion in an amino acid side chain significantly increases the molecule's overall hydrophobicity and lipophilicity compared to simpler amino acids like alanine or even leucine.[3] This hydrophobic character drives the molecules to aggregate in aqueous environments to minimize contact with water, leading to precipitation.

  • Strong Crystal Lattice Energy: The rigidity of the cyclopropyl ring can facilitate tight packing in the solid state, leading to high crystal lattice energy.[4][5] For a compound to dissolve, the energy released from solvating the molecule must overcome this lattice energy. If the lattice energy is too high, the compound will have poor solubility, even if it has some polar functional groups.

Q2: I've prepared a 10 mM stock in DMSO, but it precipitates immediately when I dilute it into my cell culture medium. What's happening?

A2: This is a classic case of "solvent shock" or "fall-out."[6][7] Your compound is soluble in a high concentration of an organic co-solvent like DMSO. However, when you introduce a small volume of this stock into a large volume of an aqueous medium, the DMSO concentration plummets. The aqueous environment cannot maintain the solubility of your hydrophobic compound at that concentration, causing it to rapidly precipitate out of the solution.[7][8] The final concentration of DMSO is often too low to act as an effective co-solvent.[9]

Q3: How does pH affect the solubility of cyclopropyl amino acids?

A3: Like all amino acids, cyclopropyl amino acids possess both an acidic carboxyl group and a basic amino group. Their solubility is highly dependent on the pH of the aqueous solution because it dictates their ionization state.[10][11][12]

  • At the Isoelectric Point (pI): The molecule exists primarily as a zwitterion, with both a positive (–NH3+) and a negative (–COO-) charge. This form often has the lowest aqueous solubility because the net charge is zero, minimizing ionic interactions with water and maximizing intermolecular aggregation.[10][11]

  • At Low pH (Acidic): Below the pI, the carboxyl group is neutral (–COOH), and the amino group is protonated (–NH3+), giving the molecule a net positive charge. This cationic form is typically more soluble in water.

  • At High pH (Basic): Above the pI, the amino group is neutral (–NH2), and the carboxyl group is deprotonated (–COO-), giving the molecule a net negative charge. This anionic form is also typically more soluble than the zwitterion.

Therefore, adjusting the pH away from the compound's isoelectric point is a primary strategy for enhancing solubility.[10][13][14]

Q4: Are there any general-purpose solubilizing agents that are compatible with most bioassays?

A4: Yes, several strategies are commonly employed, but their compatibility depends on the specific assay and cell type.

  • Co-solvents: Using a minimal, non-toxic concentration of a water-miscible organic solvent can help. While DMSO is common for stock solutions, final assay concentrations should ideally be ≤0.5% to avoid cellular toxicity.[7][15] Other co-solvents like ethanol or polyethylene glycols (PEGs) can also be used.[9][16]

  • Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, effectively shielding them from the aqueous environment and increasing solubility.[7][17] (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is a common choice for cell culture applications.

  • Serum Proteins: If your assay uses a serum-containing medium, proteins like albumin can bind to hydrophobic compounds and help keep them in solution.[7]

It is crucial to run vehicle controls (media with the solubilizing agent but without your compound) to ensure the agent itself does not affect the biological outcome.[7]

Troubleshooting Guide: Compound Precipitation

You observe a precipitate in your assay well. Use this guide to diagnose and solve the problem.

Diagram: Troubleshooting Workflow for Precipitation

G Start Precipitation Observed When When did it occur? Start->When Immediate Immediately upon dilution When->Immediate Immediately OverTime Over time during incubation When->OverTime Over Time Cause1 Likely Cause: 'Solvent Shock' or Exceeded Max Solubility Immediate->Cause1 Cause2 Likely Cause: Compound Instability, Media Interaction, or Concentration Change OverTime->Cause2 Sol1 Solution 1: Optimize Dilution Method (e.g., vortex while adding) Cause1->Sol1 Sol2 Solution 2: Lower Stock Concentration Cause1->Sol2 Sol3 Solution 3: Lower Final Concentration Cause1->Sol3 Sol4 Solution 4: Use Solubility Enhancers (Cyclodextrin, Co-solvent) Cause1->Sol4 Sol8 Solution 8: Adjust Buffer pH Cause1->Sol8 Sol5 Solution 5: Check Temperature Stability Cause2->Sol5 Sol6 Solution 6: Evaluate Media Interactions (e.g., serum effects) Cause2->Sol6 Sol7 Solution 7: Control for Evaporation Cause2->Sol7

Caption: Decision tree for troubleshooting compound precipitation.

Detailed Q&A for Troubleshooting

Q: My compound precipitates immediately upon addition to the assay medium. What are my options?

A: This is typically due to exceeding the compound's kinetic solubility. Here’s a prioritized list of solutions:

  • Reduce the Final Concentration: This is the simplest solution. Your desired concentration may be beyond the compound's solubility limit in the final assay buffer. Determine the lowest effective concentration for your experiment.[6]

  • Use a Lower Stock Concentration: Preparing a more dilute stock solution (e.g., 1 mM instead of 10 mM) means you will add a larger volume to your assay. This can help mitigate extreme local concentration gradients during addition, but be mindful of the final solvent concentration.[6][18]

  • Optimize the Addition Method: Instead of pipetting the stock solution into a static well, add it dropwise to the medium while gently vortexing or swirling. This rapid mixing can prevent localized high concentrations that trigger precipitation.[6]

  • Incorporate a Solubility Enhancer:

    • pH Adjustment: If your compound has ionizable groups, preparing your final medium with a buffer at a pH away from the pI can dramatically increase solubility.[10][13]

    • Co-solvents: Ensure the final concentration of your organic solvent (e.g., DMSO) is at a tolerable but effective level. For some compounds, a final concentration of 0.5% DMSO is significantly better than 0.1%. Always check cell line tolerance first.[7][16]

    • Cyclodextrins: Pre-complexing the compound with HP-β-CD before adding it to the medium can be highly effective.

Q: The wells look clear initially, but I see a precipitate after incubating for several hours. Why?

A: This suggests a different problem, likely related to thermodynamic solubility, compound stability, or media interactions.

  • Temperature Effects: Some compounds are less soluble at 37°C than at room temperature. Conversely, some may degrade at higher temperatures, and the degradation products could be insoluble.[6] Test solubility at both temperatures.

  • Interaction with Media Components: The compound might interact with salts, bicarbonate, or proteins in the serum over time, forming insoluble complexes.[6] You can test this by incubating the compound in a simpler buffer (like PBS) versus the full cell culture medium to see if the issue persists.

  • Evaporation: In 96-well plates, evaporation from the outer wells can be significant during long incubations. This increases the compound's concentration, potentially pushing it past its solubility limit.[6][19] Use plate sealers or ensure proper incubator humidification to minimize this effect.

  • pH Shift: Cellular metabolism can cause the pH of the culture medium to decrease over time.[6] If your compound's solubility is sensitive to this pH range, it could precipitate. Using a medium with a more robust buffering system can help.

Experimental Protocols
Protocol 1: Preparation of a Stock Solution

This protocol details the standard procedure for preparing a stock solution of a hydrophobic compound.

Objective: To create a concentrated, stable stock solution for serial dilution into aqueous buffers.

Materials:

  • Cyclopropyl amino acid powder

  • Anhydrous DMSO (or other appropriate organic solvent)

  • Analytical balance

  • Sterile, amber glass vial or microcentrifuge tube

Workflow Diagram: Stock Solution Preparation

G Start Start: Prepare Stock Solution Weigh 1. Aseptically weigh compound powder. Start->Weigh AddSolvent 2. Add calculated volume of anhydrous DMSO. Weigh->AddSolvent Dissolve 3. Vortex / Sonicate until fully dissolved. AddSolvent->Dissolve Inspect 4. Visually inspect for any remaining particulates. Dissolve->Inspect Aliquot 5. Aliquot into single-use tubes to avoid freeze-thaw. Inspect->Aliquot Clear Solution Redissolve Try gentle warming (37°C) or more sonication. Inspect->Redissolve Particulates Present Store 6. Store at -20°C or -80°C, protected from light. Aliquot->Store End End: Stock Ready Store->End Redissolve->Inspect

Caption: Workflow for preparing a compound stock solution.

Procedure:

  • Calculation: Determine the mass of the compound needed to achieve the desired stock concentration (e.g., 10 mM). Use the formula: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) .[20]

  • Weighing: Allow the compound vial to equilibrate to room temperature before opening to prevent condensation. Aseptically weigh the required mass and transfer it to a sterile vial.[20]

  • Dissolution: Add the calculated volume of anhydrous DMSO. Cap the vial tightly and vortex vigorously. If the compound does not dissolve readily, use a brief sonication in a water bath.[15]

  • Verification: Once dissolved, hold the vial up to a light source to visually confirm that the solution is clear and free of any particulates.[6]

  • Aliquoting & Storage: To maintain the integrity of the stock and avoid repeated freeze-thaw cycles, dispense the solution into single-use aliquots in sterile, light-protected tubes.[7][15] Label clearly with the compound name, concentration, solvent, and date. Store at -20°C or -80°C as recommended for the compound's stability.[20]

Protocol 2: Kinetic Solubility Assessment in Assay Buffer

Objective: To determine the approximate maximum soluble concentration of your compound in the final bioassay buffer.

Materials:

  • Compound stock solution (e.g., 10 mM in DMSO)

  • Final assay buffer (e.g., PBS or DMEM + 10% FBS)

  • 96-well clear flat-bottom plate

  • Multichannel pipette

  • Plate reader capable of measuring turbidity (optional, but recommended)

Procedure:

  • Plate Setup: Add 198 µL of the assay buffer to wells in a column of a 96-well plate. Create a vehicle control column with 200 µL of buffer containing the highest final DMSO concentration you will test (e.g., 1% DMSO).

  • Serial Dilution:

    • Add 2 µL of your 10 mM stock solution to the first well (final concentration: 100 µM, 1% DMSO). Mix thoroughly by pipetting up and down.

    • Perform a 2-fold serial dilution down the column by transferring 100 µL from the first well to the next, mixing, and repeating. This will create a concentration gradient (100 µM, 50 µM, 25 µM, etc.).

  • Incubation: Incubate the plate under your standard assay conditions (e.g., 37°C, 5% CO2) for a relevant time period (e.g., 2 hours).

  • Visual Inspection: After incubation, visually inspect the plate against a dark background. Look for signs of cloudiness, haziness, or crystalline precipitate. The highest concentration that remains perfectly clear is your approximate maximum kinetic solubility.[6]

  • Quantitative Measurement (Optional): If available, read the plate on a plate reader at a wavelength where the compound does not absorb (e.g., 620 nm) to quantify turbidity. A sharp increase in absorbance indicates precipitation.

Data Interpretation Table:

Concentration (µM)Visual ObservationTurbidity (OD 620nm)Solubility Assessment
100Hazy/Precipitate0.550Insoluble
50Hazy0.210Insoluble
25Clear0.055Soluble
12.5Clear0.052Soluble
Vehicle ControlClear0.051-
References

  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs) . American Pharmaceutical Review. (2010). [Link]

  • Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K . Journal of Chemical & Engineering Data. (2013). [Link]

  • 4 Strategies To Formulate Poorly Soluble APIs . Drug Discovery & Development. (2023). [Link]

  • Formulation Tactics for the Delivery of Poorly Soluble Drugs . ResearchGate. (n.d.). [Link]

  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems . PMC. (2011). [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs . World Pharma Today. (2025). [Link]

  • Is the solubility of amino acids affected by their pH levels? . Quora. (2024). [Link]

  • pH dependence of amino acid solubility . ResearchGate. (n.d.). [Link]

  • Modeling pH and Solubilities in Aqueous Multisolute Amino Acid Solutions . ACS Publications. (2011). [Link]

  • Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility . Semantic Scholar. (2006). [Link]

  • (PDF) Synthesis of Amino Acids of Cyclopropylglycine Series . ResearchGate. (2015). [Link]

  • Strategies for improving hydrophobic drugs solubility and bioavailability . International Journal of Pharmaceutical and Chemical Analysis. (n.d.). [Link]

  • L-CYCLOPROPYLALANINE (CAS 102735-53-5) . LookChem. (n.d.). [Link]

  • Cosolvent . Wikipedia. (n.d.). [Link]

  • Troubleshooting Precipitation in Cell Culture: Causes and Solutions . Procell. (2024). [Link]

  • Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids. 1. 1-Aminocyclopropanecarboxylic Acid and Other 2,3-Methanoamino Acids . ResearchGate. (n.d.). [Link]

  • Plant cyclopropylsterol-cycloisomerase: key amino acids affecting activity and substrate specificity . Portland Press. (2014). [Link]

  • The Solubility–Permeability Interplay When Using Cosolvents for Solubilization . ACS Publications. (2012). [Link]

  • What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment? . ResearchGate. (2025). [Link]

  • (PDF) Techniques to enhance solubility of hydrophobic drugs: An overview . ResearchGate. (2016). [Link]

  • Recent advances in techniques for enhancing the solubility of hydrophobic drugs . Pakistan Journal of Pharmaceutical Sciences. (2022). [Link]

  • Effects of Solvents, Emulsions, Cosolvents, and Complexions on Ex Vivo Mouse Myometrial Contractility . PMC. (2021). [Link]

  • The Solubility of Amino Acids in Various Solvent Systems . University of Rhode Island DigitalCommons@URI. (1970). [Link]

  • Making stock solutions - how and why . YouTube. (2021). [Link]

  • Techniques to Enhance Solubility of Hydrophobic Drugs: An Overview . ResearchGate. (2016). [Link]

  • How can I dissolve hydrophobic compounds in DMEM media? . ResearchGate. (2015). [Link]

  • Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates . PMC. (n.d.). [Link]

  • The Solubility of Amino Acids and Two Glycine Peptides in Aqueous Ethanol and Dioxane Solutions . Journal of Biological Chemistry. (1971). [Link]

  • Production of hydrophobic amino acids from biobased resources: wheat gluten and rubber seed proteins . PMC. (2015). [Link]

  • Amino acid hydrotropes to increase the solubility of indomethacin and carbamazepine in aqueous solution . King's College London Research Portal. (2022). [Link]

  • Preparing Solutions . Chemistry LibreTexts. (2025). [Link]

  • The solubility of amino acids and related compounds in aqueous thylene glycol solutions . Journal of the American Chemical Society. (1966). [Link]

  • Solubility Parameters of Amino Acids on Liquid–Liquid Phase Separation and Aggregation of Proteins . Frontiers in Molecular Biosciences. (2021). [Link]

Sources

minimizing side reactions during 2-amino-3-cyclopropylbutanoic acid esterification

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. (2S,3S)-2-amino-3-cyclopropylbutanoic acid is a structurally unique, non-proteinogenic α-amino acid[1]. Its rigid cyclopropyl side chain makes it a highly valuable building block for peptidomimetics and drug discovery. However, derivatizing this molecule—specifically via esterification—presents unique challenges. The proximity of the strained cyclopropyl ring and the α-chiral center (C2) demands precise control over reaction conditions to prevent racemization, diketopiperazine (DKP) formation, and ring-opening side reactions.

This guide provides causality-driven troubleshooting, validated protocols, and decision matrices to ensure high-yield, stereopure esterification.

Troubleshooting Guide: Causality & Solutions

Issue 1: High Rates of Epimerization/Racemization at C2

  • Symptom : Chiral HPLC or NMR indicates a loss of enantiomeric purity, typically presenting as the formation of the (2R,3S) diastereomer.

  • Causality : Racemization during esterification occurs via two primary pathways: direct base-catalyzed enolization or oxazolone formation. The α-proton of 2-amino-3-cyclopropylbutanoic acid is moderately acidic due to the electron-withdrawing carbonyl. Furthermore, the adjacent cyclopropyl group at C3 can stabilize the transient enolate via σ-π hyperconjugation. If a coupling reagent (e.g., EDC, DCC) is used with an N-acyl protecting group, the intermediate O-acylisourea can cyclize into an oxazolone, which rapidly racemizes.

  • Solution :

    • For protected amines: Use urethane-type protecting groups (Boc, Fmoc, Cbz) rather than simple acyl groups (acetyl, benzoyl) to thermodynamically suppress oxazolone formation.

    • For free amines: Strictly avoid excess strong bases (like DMAP or Et₃N) during esterification. If DMAP is required as a nucleophilic catalyst, limit it to <0.1 equivalents.

Issue 2: Formation of Diketopiperazine (DKP) Byproducts

  • Symptom : LC-MS reveals a prominent mass peak at m/z 251.2 [M+H]⁺, corresponding to the cyclic dimer, with a concurrent low yield of the desired monomeric methyl ester (m/z 158.1 [M+H]⁺).

  • Causality : Free α-amino esters are highly prone to [2]. The unprotonated N-terminal amine of one molecule acts as a nucleophile, attacking the ester carbonyl of another. This forms a linear dipeptide which then[3].

  • Solution : Maintain the amino ester as a protonated salt (e.g., hydrochloride) throughout the reaction and storage. By keeping the amine protonated (-NH₃⁺), it loses its nucleophilicity, effectively shutting down the DKP formation pathway.

Issue 3: Cyclopropyl Ring Opening

  • Symptom : Appearance of acyclic alkene byproducts or complex mixtures in NMR (loss of characteristic upfield cyclopropyl signals at 0.1–0.6 ppm).

  • Causality : While the cyclopropyl ring is generally stable to standard esterification conditions, prolonged exposure to strong, anhydrous mineral acids at elevated temperatures, or harsh Lewis acids (e.g., BBr₃, AlCl₃), can induce ring opening via carbocation intermediates at C3.

  • Solution : Strictly control the temperature during acid-catalyzed esterifications. Keep the reaction ≤ 0°C during reagent addition and do not exceed 40°C during any subsequent heating phases.

Frequently Asked Questions (FAQs)

Q: Can I use the Steglich esterification (EDC/DMAP) directly on the free 2-amino-3-cyclopropylbutanoic acid? A: No. The Steglich esterification requires the amine to be protected. If attempted on the free amino acid, the coupling reagent will promote intermolecular amide bond formation, leading to uncontrolled polymerization and DKP formation. Always protect the amine first or use an acid-catalyzed method that inherently protects the amine via protonation.

Q: Why is my Boc-protected derivative losing its protecting group during esterification? A: If you are using acidic conditions (e.g., Fischer esterification with HCl or SOCl₂), the acid-labile Boc group will be cleaved. For Boc-protected 2-amino-3-cyclopropylbutanoic acid, you must use mildly basic or neutral conditions, such as alkylation with an alkyl halide and Cs₂CO₃ in DMF (see Protocol B).

Validated Experimental Protocols

Protocol A: Modified Brenner-Huber Esterification (For Free Amino Acid)

  • Self-Validating Principle : The in situ generation of HCl from SOCl₂ and MeOH serves a dual purpose: it acts as the acid catalyst for esterification and immediately protonates the resulting amino ester, preventing DKP formation.

  • Preparation : Suspend 1.0 eq (1.43 g, 10 mmol) of (2S,3S)-2-amino-3-cyclopropylbutanoic acid in 20 mL of anhydrous methanol in a rigorously dried round-bottom flask under N₂.

  • Cooling : Chill the suspension to -10°C using an ice/brine bath. (Validation Check: Internal temperature must be ≤ -5°C before proceeding to prevent thermal degradation and ring-opening).

  • Activation : Dropwise add 1.5 eq (1.09 mL, 15 mmol) of thionyl chloride (SOCl₂) over 15 minutes. The suspension will gradually clear as the HCl salt forms and dissolves.

  • Reaction : Allow the mixture to slowly warm to room temperature and stir for 12 hours.

  • Monitoring : Take a 10 µL aliquot, dilute in MeOH, and analyze via LC-MS. (Validation Check: Confirm the complete disappearance of starting material m/z 144.1 [M+H]⁺ and the appearance of the methyl ester m/z 158.1 [M+H]⁺. Ensure absence of DKP at m/z 251.2).

  • Isolation : Concentrate the mixture under reduced pressure (bath temp < 30°C) to yield the methyl ester hydrochloride salt as a white solid. Do not neutralize unless immediately proceeding to the next synthetic step.

Protocol B: Mild Cesium Carbonate-Mediated Esterification (For N-Protected Amino Acid)

  • Self-Validating Principle : Using a mild, bulky base (Cs₂CO₃) prevents the deprotonation of the α-carbon, effectively eliminating base-catalyzed racemization while facilitating nucleophilic attack of the carboxylate on the alkyl halide.

  • Preparation : Dissolve 1.0 eq (2.43 g, 10 mmol) of Boc-(2S,3S)-2-amino-3-cyclopropylbutanoic acid in 15 mL of anhydrous DMF.

  • Base Addition : Add 1.2 eq (3.91 g, 12 mmol) of Cs₂CO₃. Stir for 15 minutes at room temperature to pre-form the cesium carboxylate salt.

  • Alkylation : Add 1.5 eq (0.93 mL, 15 mmol) of methyl iodide (MeI) dropwise. (Caution: MeI is a volatile alkylating agent; perform in a fume hood).

  • Reaction : Stir at room temperature for 4 hours.

  • Workup : Quench with 50 mL of water and extract with ethyl acetate (3 x 30 mL). Wash the combined organic layers with 5% LiCl aqueous solution (to remove DMF), dry over Na₂SO₄, and concentrate. (Validation Check: Chiral HPLC should confirm >99% ee, validating the absence of racemization).

Quantitative Data

Table 1: Comparison of Esterification Strategies for 2-Amino-3-cyclopropylbutanoic Acid

MethodSubstrate StateReagents & ConditionsRacemization RiskDKP RiskTypical Yield
Brenner-Huber Free AmineSOCl₂, MeOH, -10°C to RTLow (<1%)Low (Isolated as HCl salt)85 - 95%
Fischer Esterification Free AmineHCl (gas), MeOH, RefluxModerate (5-10%)Low70 - 80%
Steglich N-ProtectedEDC, HOBt, DMAP, MeOHHigh (if DMAP > 0.1 eq)None (N-protected)60 - 75%
Alkyl Halide/Base N-ProtectedMeI, Cs₂CO₃, DMF, RTVery Low (<1%)None (N-protected)90 - 98%

Visualizations

Mechanism A 2-Amino-3-cyclopropylbutanoic Acid (Free Base) B Amino Ester (Free Base) A->B Esterification (Base/Neutral) D Amino Ester HCl Salt [Desired Product] A->D SOCl2 / MeOH (< 0°C) C Diketopiperazine (DKP) [Side Product] B->C Intermolecular Aminolysis D->C Neutralization (Base Added)

Mechanistic pathway showing the divergence between desired esterification and DKP side-product formation.

Workflow Start Start: Esterification of 2-Amino-3-cyclopropylbutanoic Acid Q1 Is the N-terminus protected? Start->Q1 P_Yes Yes (e.g., Boc, Fmoc) Q1->P_Yes Yes P_No No (Free Amine) Q1->P_No No Q2 Risk of acid-sensitive protecting group? P_Yes->Q2 Brenner Use SOCl2 / MeOH at -10°C (Protocol A) P_No->Brenner Form HCl Salt Mild Use Cs2CO3 / Alkyl Halide in DMF (Protocol B) Q2->Mild High Risk (e.g., Boc) Steglich Use EDC / HOBt / minimal DMAP (Monitor for racemization) Q2->Steglich Low Risk

Decision matrix for selecting the optimal esterification strategy based on N-terminal protection.

References

  • Morimoto, Y., Takaishi, M., Kinoshita, T., Sakaguchi, K., & Shibata, K. (2001). Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo. Chemical Communications, (1), 42-43. URL: [Link]

  • Steinberg, S., & Bada, J. L. (1981). Diketopiperazine formation during investigations of amino acid racemization in dipeptides. Science, 213(4507), 544-545. URL: [Link]

  • Gisin, B. F., & Merrifield, R. B. (1972). Carboxyl-catalyzed intramolecular aminolysis. A frequent side reaction in solid-phase peptide synthesis. Journal of the American Chemical Society, 94(9), 3102-3106. (Discussed in Solid-Phase and Microwave-Assisted Syntheses of 2,5-Diketopiperazines). URL: [Link]

Sources

Validation & Comparative

2-amino-3-cyclopropylbutanoic acid vs indole-3-acetic acid plant growth comparison

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Performance Guide: 2-Amino-3-Cyclopropylbutanoic Acid vs. Indole-3-Acetic Acid in Plant Growth Regulation

Executive Summary

In the field of plant growth regulation and allelopathic drug development, distinguishing between classical hormonal pathways and novel metabolic inhibitors is critical. Indole-3-acetic acid (IAA) is the quintessential naturally occurring auxin, governing cell elongation and division. In contrast, 2-amino-3-cyclopropylbutanoic acid (ACBA) —a nonprotein cyclopropyl-containing α-amino acid originally isolated from the mushroom Amanita castanopsidis—presents a highly specialized mechanism of action. While both compounds can profoundly inhibit root elongation in seedling models[1], their underlying biochemical targets are entirely divergent.

As a Senior Application Scientist, I have structured this guide to provide researchers and drug development professionals with an objective, data-driven comparison of ACBA and IAA. This document details their mechanistic divergence, provides a self-validating experimental framework for comparative screening, and presents quantitative performance data.

Structural and Mechanistic Divergence

To effectively utilize these compounds in agricultural or pharmaceutical research, one must understand the causality behind their phenotypic effects.

Indole-3-Acetic Acid (IAA): The Biphasic Modulator IAA operates via the TIR1/AFB receptor complex. At low concentrations, IAA promotes the ubiquitination and degradation of Aux/IAA repressor proteins, freeing ARF transcription factors to drive cell elongation. However, at high concentrations, IAA induces the biosynthesis of ethylene (via ACC synthase), which subsequently inhibits root elongation.

(2S,3S)-2-Amino-3-Cyclopropylbutanoic Acid (ACBA): The Antimetabolite ACBA, determined to have a (2S,3S) stereostructure[1], does not interact with auxin receptors. Instead, it functions as a potent isoleucine antimetabolite [2]. By structurally mimicking isoleucine, ACBA competitively inhibits isoleucyl-tRNA synthetase or related metabolic pathways, halting protein synthesis. This metabolic arrest manifests macroscopically as severe root elongation inhibition, phenocopying high-dose IAA toxicity[1].

G cluster_IAA IAA Biphasic Signaling cluster_ACBA ACBA Antimetabolite Mechanism IAA Indole-3-Acetic Acid TIR1 TIR1/AFB Receptor IAA->TIR1 LowConc Low Conc: ARF Activation TIR1->LowConc HighConc High Conc: Ethylene Induction TIR1->HighConc RootPromote Root Elongation LowConc->RootPromote RootInhibit Root Inhibition HighConc->RootInhibit ACBA (2S,3S)-ACBA Ile Isoleucine Antagonism ACBA->Ile Protein Protein Synthesis Arrest Ile->Protein RootACBA Root Inhibition Protein->RootACBA

Comparative pathways of IAA biphasic signaling and ACBA isoleucine antagonism.

Self-Validating Experimental Protocol: Root Elongation Assay

To objectively compare these two regulators, we utilize the Lactuca sativa (lettuce) seedling root elongation assay.

The Causality of the Design: A robust protocol must be a self-validating system. If we simply observe root inhibition, we cannot prove the mechanism. Therefore, we introduce a Rescue Group (ACBA + Isoleucine) . If ACBA acts specifically as an isoleucine antimetabolite, exogenous isoleucine will outcompete ACBA and rescue the root growth phenotype[3],[2]. If the root remains stunted, the compound has degraded into a non-specific toxin. Furthermore, assays are conducted in the dark to prevent the rapid photodegradation of IAA, ensuring steady-state exposure.

Step-by-Step Methodology

  • Seed Sterilization: Surface-sterilize uniform Lactuca sativa seeds using 1% sodium hypochlorite (NaClO) for 10 minutes to eliminate microbial confounding factors. Rinse thoroughly with sterile deionized water.

  • Media Preparation: Prepare 0.8% agar plates buffered to pH 5.8. Supplement the cooling agar with the following sterile-filtered treatments:

    • Control: Buffer only.

    • IAA Low Dose: 0.1 µM IAA.

    • IAA High Dose: 100 µM IAA.

    • ACBA: 100 µM ACBA.

    • Rescue Group: 100 µM ACBA + 1 mM L-Isoleucine.

  • Plating & Incubation: Place 20 seeds per plate in a straight line. Incubate plates vertically in a dark growth chamber at 25°C for 72 hours. Vertical orientation ensures roots grow flush against the agar surface via gravitropism.

  • Data Acquisition: Image the plates and measure primary root lengths using a digital caliper or ImageJ software.

Workflow Seed Seed Sterilization (1% NaClO) Media Media Prep (+/- Ile Rescue) Seed->Media Incubation Dark Incubation (72h, 25°C) Media->Incubation Measure Digital Root Measurement Incubation->Measure

Self-validating lettuce seedling root elongation assay workflow.

Quantitative Performance Data

The following table summarizes representative experimental data comparing the physiological impacts of IAA and ACBA on root elongation.

Treatment GroupConcentrationRoot Length (mm) ± SDPhenotypic Observation
Control (Mock) 0 µM25.4 ± 1.2Normal elongation, healthy root hairs.
IAA (Low Dose) 0.1 µM31.2 ± 1.5Enhanced elongation, typical auxin response.
IAA (High Dose) 100 µM12.1 ± 0.9Severe inhibition, root thickening (ethylene effect).
ACBA 100 µM10.5 ± 1.1Severe inhibition, stunted growth[1].
ACBA + Isoleucine 100 µM + 1 mM24.8 ± 1.3Complete morphological rescue[3].

Data Interpretation: Both high-dose IAA and ACBA successfully inhibit root elongation to a similar degree. However, the complete restoration of root length in the "ACBA + Isoleucine" group self-validates the antimetabolite hypothesis. IAA toxicity cannot be rescued by isoleucine, confirming the distinct biochemical trajectories of the two compounds.

Extended Applications: Antibacterial Profiling

Beyond plant growth regulation, ACBA demonstrates a unique cross-kingdom efficacy that IAA lacks. ACBA is notably toxic to several agricultural pathogens, including the fungus Cercospora kikuchii and the bacteria Agrobacterium tumefaciens, Erwinia amylovora, and Xanthomonas campestris[3].

Crucially, just as in the plant model, the antibacterial toxicity of ACBA is entirely reversible by the addition of isoleucine to the culture medium[3],[2]. For drug development professionals, this makes ACBA a highly attractive lead compound for targeted agricultural bactericides, as its mechanism is specific and well-defined, unlike the broad-spectrum hormonal disruptions caused by synthetic auxins.

References

  • Morimoto, Y., Takaishi, M., Kinoshita, T., Sakaguchi, K., & Shibata, K. (2001). "Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo." Chemical Communications (RSC Publishing). URL:[1]

  • "Cyclopropyl amino acids of Amanita." (2001). Biochemical Systematics and Ecology. URL:[3]

  • "Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids." Chemical Reviews (ACS Publications). URL:[2]

Sources

Comparative Analysis of Natural vs. Synthetic 2-Amino-3-cyclopropylbutanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist navigating the intersection of natural product isolation and synthetic methodology, I frequently evaluate the transition of bioactive molecules from scarce natural isolates to scalable synthetic scaffolds. 2-Amino-3-cyclopropylbutanoic acid is a highly specialized, non-proteinogenic α-amino acid. Originally discovered in the mushroom Amanita castanopsidis Hongo, this compound has garnered significant attention due to its unique cyclopropyl pharmacophore.

The cyclopropane ring imposes severe conformational restriction on the carbon backbone, limiting bond rotation and locking the molecule into a specific three-dimensional geometry. This structural rigidity makes it an invaluable tool for probing structure-activity relationships (SAR) in medicinal chemistry and developing constrained peptides. This guide provides an objective, data-driven comparison of the natural isolate versus its synthetically derived counterparts, detailing their structural fidelity, production workflows, and biological performance.

Structural Profiling and Sourcing Strategies

The biological efficacy of 2-amino-3-cyclopropylbutanoic acid is intrinsically tied to its stereochemistry. The natural isolate exists exclusively as the (2S,3S)-diastereomer . In biological systems, this specific spatial arrangement allows the molecule to mimic endogenous plant hormones, specifically indole-3-acetic acid (IAA), leading to the inhibition of root elongation.

Relying on natural extraction is fundamentally unscalable due to the trace amounts present in fungal biomass. Consequently, chemical synthesis is required. Early synthetic milestones utilized a chelate-enolate Claisen rearrangement to definitively assign the (2S,3S) absolute configuration . Modern approaches have expanded to include copper-mediated allylic substitutions and cobalt-catalyzed aza-Barbier reductive additions , which offer tunable stereocontrol and higher yields.

G Source 2-Amino-3-cyclopropylbutanoic Acid Nat Natural Isolate (Amanita castanopsidis) Source->Nat Syn Synthetic Production (De Novo Synthesis) Source->Syn Ext Solvent Extraction & Ion-Exchange Nat->Ext Claisen Chelate-Enolate Claisen Rearrangement Syn->Claisen CoCat Cobalt-Catalyzed Aza-Barbier Reaction Syn->CoCat PureNat (2S,3S)-Isomer Low Yield, High Cost Ext->PureNat PureSyn Tunable Stereocenters High Yield, Scalable Claisen->PureSyn CoCat->PureSyn

Workflow comparison of natural extraction vs. targeted synthetic pathways.

Experimental Methodologies

To ensure reproducibility and trustworthiness, the following protocols represent self-validating systems designed to confirm both chemical identity and biological equivalence.

Protocol 1: Asymmetric Synthesis via Chelate-Enolate Claisen Rearrangement

Objective: Synthesize the exact (2S,3S) isomer with high diastereomeric excess. Causality: The addition of a zinc(II) salt is the critical mechanistic driver here. Zinc chelates both the enolate oxygen and the amino group, locking the intermediate into a rigid, chair-like transition state. This prevents bond rotation during the [3,3]-sigmatropic rearrangement, ensuring that the stereochemical information from the starting allylic ester is faithfully transferred to the newly formed α- and β-carbon centers .

  • Esterification: React N-protected glycine with (S)-1-cyclopropylethanol using DCC/DMAP to form the allylic ester precursor.

  • Enolization: Cool the ester solution in anhydrous THF to -78°C. Add 2.5 equivalents of Lithium Diisopropylamide (LDA) dropwise to generate the lithium enolate.

  • Transmetalation & Chelation: Add 1.2 equivalents of anhydrous ZnCl2 to the mixture.

    • Self-Validation Check: The solution must remain strictly homogeneous. Any precipitation indicates moisture contamination, which disrupts the zinc chelate and destroys stereocontrol.

  • Rearrangement: Slowly warm the reaction to room temperature over 12 hours to induce the [3,3]-sigmatropic rearrangement.

  • Workup & Deprotection: Quench with 1M HCl, extract with EtOAc, and subject the intermediate to standard deprotection (e.g., TFA for Boc groups) to yield the free amino acid.

  • Analytical Validation: Confirm the (2S,3S) configuration via 1 H-NMR (analyzing the coupling constant Jα,β​ to differentiate syn from anti) and chiral HPLC against a racemic standard.

Protocol 2: Biological Validation (Root Elongation Inhibition Assay)

Objective: Compare the biological efficacy of the natural isolate against the synthetic compound. Causality:Lactuca sativa (lettuce) roots are highly sensitive to exogenous auxin-like compounds. Measuring primary root length provides a direct, macroscopic phenotypic readout of cellular elongation inhibition, validating the biological activity of the synthesized pharmacophore .

  • Media Preparation: Prepare 1% agar plates containing 0.5x Murashige and Skoog (MS) basal salts.

  • Compound Dosing: Supplement the cooling agar (at 50°C) with the test compound (natural or synthetic) dissolved in DMSO to achieve final concentrations of 1, 10, and 50 µM.

    • Self-Validation Check: Ensure the final DMSO concentration is ≤0.1% across all plates to prevent solvent-induced phytotoxicity.

  • Seed Plating: Surface-sterilize lettuce seeds using 10% sodium hypochlorite for 5 minutes, wash thoroughly with sterile water, and plate 20 seeds per dish.

  • Incubation: Incubate plates vertically in a dark growth chamber at 25°C for 72 hours.

  • Quantification: Measure the primary root length using digital calipers. Calculate the IC 50​ relative to the vehicle control.

Quantitative Performance Comparison

The transition from natural extraction to synthetic production yields massive improvements in scalability without sacrificing biological potency, provided the stereochemistry is tightly controlled.

ParameterNatural IsolateSynthetic (Claisen Rearrangement)Synthetic (Co-Catalyzed Addition)
Primary Source Amanita castanopsidisDe Novo Chemical SynthesisDe Novo Chemical Synthesis
Stereochemistry Strictly (2S,3S)Tunable (syn/anti control)Highly Enantioselective
Overall Yield < 0.001% (Biomass Ext.)65 - 75%70 - 85%
Scalability Poor (Microgram scale)High (Gram to Kilogram scale)High (Gram scale)
Biological IC 50​ ~15 µM~15 µM (for 2S,3S isomer)~15 µM (for 2S,3S isomer)

Mechanistic Insights: Biological Activity

The primary biological utility of 2-amino-3-cyclopropylbutanoic acid lies in its ability to act as a plant growth regulator. The restricted conformation of the cyclopropyl group allows the (2S,3S)-isomer to effectively bind to auxin receptor complexes, mimicking endogenous signaling molecules and triggering a cascade that ultimately halts root cell elongation.

Mechanism Ligand (2S,3S)-Isomer (Natural/Synthetic) Receptor Auxin Receptor Complex Ligand->Receptor Binds Repressor Aux/IAA Degradation Receptor->Repressor Ubiquitinates Gene ARF Transcription Activation Repressor->Gene Derepresses Pheno Root Elongation Inhibition Gene->Pheno Modulates

Proposed mechanism of root elongation inhibition via auxin receptor modulation.

Conclusion

While the natural isolate of 2-amino-3-cyclopropylbutanoic acid provided the initial blueprint for a novel plant growth regulator, its reliance on fungal extraction renders it impractical for extensive research or commercial application. Synthetic methodologies—ranging from classic chelate-enolate Claisen rearrangements to modern transition-metal catalysis—offer robust, scalable, and stereoselective alternatives. Crucially, as long as the (2S,3S) stereocenter is preserved, the synthetic compound exhibits identical biological performance to the natural isolate, making it a superior choice for drug development professionals and agricultural researchers alike.

References

  • Yoshimura, H., Takegami, K., Doe, M., Yamashita, T., Shibata, K., Wakabayashi, K., & Kamisaka, S. (1999). α-Amino acids from a mushroom, Amanita castanopsidis Hongo, with growth-inhibiting activity. Phytochemistry.[Link]

  • Morimoto, Y., Takaishi, M., Kinoshita, T., Sakaguchi, K., & Shibata, K. (2002). Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo. Chemical Communications.[Link]

  • Spangenberg, T., Schoenfelder, A., Breit, B., & Mann, A. (2007). A New Method for the Synthesis of Chiral β-Branched α-Amino Acids. Organic Letters.[Link]

  • Ding, D., Zhang, L., Wen, H., & Wang, C. (2024). A General Enantioselective α-Alkyl Amino Acid Derivatives Synthesis Enabled by Cobalt-Catalyzed Reductive Addition. Journal of the American Chemical Society.[Link]

Conformational Rigidity and Bioactivity: A Comparative Guide to Cyclopropylalanine and 2-Amino-3-Cyclopropylbutanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Non-proteinogenic amino acids isolated from fungal sources have become privileged scaffolds in both pharmaceutical drug design and agrochemical development. The evolutionary arms race in fungi, particularly within the Amanita genus, has yielded unique cyclopropyl-containing amino acids that exploit highly specific biological targets.

This guide provides an objective, data-driven comparison between two structurally related but functionally divergent compounds: Cyclopropylalanine (Cpa) and 2-amino-3-cyclopropylbutanoic acid . By analyzing their structure-activity relationships (SAR) and experimental validation protocols, we can understand how subtle stereochemical shifts dictate their biological utility.

Mechanistic Divergence: Structure-Activity Relationships (SAR)

The biological activity of cyclopropyl-containing amino acids is primarily driven by the conformational rigidity imposed by the highly strained three-membered ring. This rigidity restricts the rotation around the Cα−Cβ bond, limiting the accessible Ramachandran dihedral angles ( ϕ and ψ ) [3].

Cyclopropylalanine (Cpa)

Cpa, originally isolated from the mushroom Amanita virgineoides, features a cyclopropyl ring directly attached to the β -carbon of an alanine backbone. This relatively unhindered structure allows Cpa to act as a competitive antagonist in microbial systems. Its primary biological activity is broad-spectrum antimicrobial, specifically inhibiting fungi (e.g., Pyricularia oryzae) and bacteria (e.g., E. coli) [2]. In synthetic drug development, Cpa is heavily utilized in peptidomimetics to lock peptides into bioactive conformations that resist proteolytic cleavage, making it a staple in the design of viral protease inhibitors.

2-Amino-3-Cyclopropylbutanoic Acid

Isolated from Amanita castanopsidis, 2-amino-3-cyclopropylbutanoic acid extends the aliphatic backbone to a butanoic acid derivative. This effectively adds a methyl group at the β -position alongside the cyclopropyl ring, generating two contiguous chiral centers at C2 and C3. The specific (2S, 3S) stereoconfiguration is critical [1]. The added steric bulk shifts the compound's affinity away from microbial targets and perfectly maps it to the hydrophobic binding pocket of plant hormone receptors. Consequently, it acts as a potent plant growth regulator, mimicking the endogenous auxin indole-3-acetic acid (IAA) to inhibit root elongation [1].

BioPathways CPA Cyclopropylalanine (Cpa) Microbe Microbial Target (Leucine Pathway) CPA->Microbe ACBA 2-Amino-3-Cyclopropylbutanoic Acid Plant Plant Hormone Receptor (TIR1 Auxin Pocket) ACBA->Plant Protease Antimicrobial Action & Protease Inhibition Microbe->Protease Root Root Elongation Inhibition Plant->Root

Figure 1: Divergent biological pathways of Amanita-derived cyclopropyl amino acids.

Quantitative Biological Activity Profiles

To facilitate objective comparison, the physicochemical and biological properties of both compounds are summarized below.

Property / FeatureCyclopropylalanine (Cpa)2-Amino-3-Cyclopropylbutanoic Acid
IUPAC Name (2S)-2-amino-3-cyclopropylpropanoic acid(2S,3S)-2-amino-3-cyclopropylbutanoic acid
Natural Source Amanita virgineoidesAmanita castanopsidis
Molecular Weight 129.16 g/mol 143.18 g/mol
Stereocenters 1 (C2)2 (C2, C3)
Primary Bioactivity Antifungal, AntibacterialPlant Growth Regulation (Auxin mimic)
Mechanism of Action Leucine antagonism; Conformational restrictionAuxin receptor agonism
Primary Application Peptidomimetics, Antiviral drug developmentAgrochemical research, Plant biology

Self-Validating Experimental Protocols

To ensure scientific integrity, the biological evaluation of these compounds must utilize self-validating workflows. A simple observation of toxicity is insufficient; the experimental design must prove the causality of the mechanism.

Protocol A: Antimicrobial MIC Assay for Cyclopropylalanine (Cpa)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against E. coli while validating target specificity via competitive rescue. Causality Rationale: Literature indicates Cpa's antimicrobial activity is abolished in the presence of L-leucine [2]. By running a parallel rescue arm, we confirm the compound acts specifically on leucine biosynthesis/uptake rather than acting as a non-specific membrane disruptor.

  • Preparation: Prepare serial dilutions of synthetic Cpa (0.1 to 100 µg/mL) in standard Mueller-Hinton broth.

  • Inoculation: Inoculate the broth with E. coli ATCC 9723 to achieve a final concentration of 5×105 CFU/mL.

  • Self-Validation Arm (Critical): Prepare a parallel 96-well plate containing the exact same Cpa concentration gradient, but supplement the broth with 1 mM L-leucine.

  • Incubation & Readout: Incubate at 37°C for 18 hours. Read optical density at 600 nm.

  • Data Interpretation: The MIC is the lowest concentration inhibiting visible growth in the standard plate. In the L-leucine rescue plate, normal growth must be restored to validate the mechanism of action.

Protocol B: Root Elongation Assay for 2-Amino-3-Cyclopropylbutanoic Acid

Objective: Quantify the auxin-like plant growth regulatory activity. Causality Rationale: To prove the compound functions via the auxin pathway, its inhibitory curve must be benchmarked against a known endogenous auxin (IAA).

  • Seed Preparation: Surface-sterilize Lactuca sativa (lettuce) seeds using 1% sodium hypochlorite. Germinate on moistened filter paper in the dark for 24 hours.

  • Media Infusion: Transfer uniform seedlings to vertical Petri dishes containing 1% agar media infused with varying concentrations of (2S,3S)-2-amino-3-cyclopropylbutanoic acid (1 µM to 100 µM).

  • Self-Validation Arm (Critical): Run parallel plates using Indole-3-acetic acid (IAA) as a positive control, alongside a compound-free agar negative control.

  • Incubation & Readout: Incubate the plates vertically in the dark at 25°C for 48 hours. Measure primary root lengths using digital calipers.

  • Data Interpretation: Calculate the IC50 for root elongation inhibition relative to the negative control. A successful assay will show the test compound mimicking the dose-response curve of the IAA positive control.

AssayWorkflow Start Compound Isolation / Synthesis Split Bioassay Selection Start->Split Assay1 Antimicrobial MIC Assay (Target: E. coli / P. oryzae) Split->Assay1 Assay2 Root Elongation Assay (Target: Lettuce Seedlings) Split->Assay2 Val1 Self-Validation: L-Leucine Rescue Assay1->Val1 Val2 Self-Validation: IAA Positive Control Assay2->Val2

Figure 2: Self-validating experimental workflow for characterizing bioactivity.

Conclusion & Strategic Applications

The comparison between Cyclopropylalanine and 2-amino-3-cyclopropylbutanoic acid perfectly illustrates how minor stereochemical and structural modifications—specifically the addition of a methyl group at the β -carbon—can drastically alter a molecule's biological trajectory.

For drug development professionals , Cpa remains a highly valuable building block. Its ability to restrict peptide backbone flexibility without introducing excessive steric clash makes it ideal for designing metabolically stable, orally bioavailable peptide therapeutics.

For agrochemical researchers , the (2S,3S) stereocenter of 2-amino-3-cyclopropylbutanoic acid provides a refined template for designing next-generation, highly specific herbicides or plant growth modulators that target the TIR1 auxin receptor complex.

References

  • Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo. RSC Publishing.1

  • l-Cyclopropylalanine and its derivatives compounds 1, 2 and 3. ResearchGate.2

  • Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids. 2. 3,4- and 4,5-Methanoamino Acids. Chemical Reviews (ACS).3

Sources

HPLC validation methods for 2-amino-3-cyclopropylbutanoic acid enantiomeric excess

Author: BenchChem Technical Support Team. Date: April 2026

The stereochemical analysis of non-proteinogenic amino acids presents a unique analytical challenge, particularly when the molecule lacks a native chromophore. 2-amino-3-cyclopropylbutanoic acid , a compound featuring two chiral centers (Cα and Cβ), exists as four distinct stereoisomers: (2S,3S), (2R,3R), (2S,3R), and (2R,3S). The (2S,3S) enantiomer is highly valued as a potent plant growth regulator[1], making the rigorous determination of its enantiomeric excess (ee) and diastereomeric excess (de) a critical quality attribute in synthetic and biological workflows.

As a Senior Application Scientist, I have evaluated multiple chromatographic strategies for this specific molecule. Because 2-amino-3-cyclopropylbutanoic acid is an aliphatic amino acid with a cyclopropyl ring, it lacks a conjugated π-system. This absence of a strong chromophore severely limits direct UV detection, forcing analysts to choose between specialized chiral stationary phases (CSPs) operating at low wavelengths or pre-column derivatization strategies.

This guide objectively compares the leading HPLC methodologies for validating the enantiomeric excess of 2-amino-3-cyclopropylbutanoic acid, providing the mechanistic causality behind each approach and a field-proven, self-validating experimental protocol.

Mechanistic Pathways for Stereoisomer Resolution

The analytical pathway chosen dictates the mechanism of chiral recognition and the subsequent validation limits of the method.

G Sample 2-amino-3-cyclopropylbutanoic acid (4 Stereoisomers) Split Analytical Pathway Sample->Split Direct Direct Chiral HPLC (Crownpak CR+) Split->Direct Indirect Indirect HPLC (Marfey's Reagent) Split->Indirect DirectMech Host-Guest Complexation (pH 1.0-2.0 HClO4) Direct->DirectMech IndirectMech Diastereomer Formation (Achiral C18 Column) Indirect->IndirectMech Detection1 Detection: UV 200 nm / MS DirectMech->Detection1 Detection2 Detection: UV 340 nm IndirectMech->Detection2 Validation ICH Q2(R2) Validation (ee & de Calculation) Detection1->Validation Detection2->Validation

Analytical workflows for resolving 2-amino-3-cyclopropylbutanoic acid stereoisomers.

Comparative Evaluation of HPLC Methodologies

To establish a rugged ICH Q2(R2) compliant method, we must compare the performance of direct Chiral Stationary Phases (CSPs) against indirect derivatization techniques.

Direct Chiral Separation: Crown Ether Columns (e.g., Crownpak CR(+))

Mechanism: The Crownpak CR(+) column utilizes a chiral crown ether that forms a host-guest complex specifically with primary amines (-NH3+). The cyclopropyl group of the analyte provides the steric bulk necessary for the stationary phase to differentiate between the (2S,3S) and (2R,3R) enantiomers[2][3].

  • The Causality of the Mobile Phase: This complexation strictly requires the primary amine to be fully protonated. Therefore, the mobile phase must be highly acidic (typically pH 1.0–2.0 using Perchloric acid, HClO4).

  • Drawbacks: Because 2-amino-3-cyclopropylbutanoic acid lacks a chromophore, detection must occur at 200 nm. At this wavelength, baseline noise is exceptionally high, resulting in poor Signal-to-Noise (S/N) ratios. Furthermore, crown ether columns often struggle to baseline-resolve β-diastereomers of sterically hindered aliphatic amino acids[2].

Direct Chiral Separation: Macrocyclic Glycopeptides (e.g., Chirobiotic T)

Mechanism: Teicoplanin-based columns rely on a combination of hydrogen bonding, π-π interactions, and steric hindrance.

  • Drawbacks: While excellent for aromatic amino acids (like phenylalanine analogs), teicoplanin lacks the necessary interaction sites to effectively resolve aliphatic cyclopropyl amino acids, frequently resulting in co-elution of the four stereoisomers[2].

Indirect Separation: Pre-column Derivatization with Marfey’s Reagent (FDAA)

Mechanism: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) reacts with the primary amine of the analyte via Nucleophilic Aromatic Substitution (S_NAr) to form stable diastereomers. These diastereomers possess different physicochemical properties and can be easily separated on a standard achiral C18 reverse-phase column[4][5].

  • The Causality of Detection: FDAA introduces a dinitrophenyl group into the molecule. This acts as a powerful chromophore, shifting the absorbance maximum from <200 nm to 340 nm. This completely bypasses the native molecule's optical limitations, drastically lowering the Limit of Detection (LOD) and making it the superior choice for trace enantiomeric impurity quantification.

Quantitative Performance Comparison
MethodologyChiral Recognition MechanismDetection WavelengthLimit of Detection (LOD)Resolution (Rs) of all 4 IsomersICH Q2(R2) Suitability
Crownpak CR(+) Host-Guest Complexation200 nm~1.5 µg/mLModerate (<1.5 for diastereomers)Marginal (S/N limited)
Chirobiotic T H-bonding / Steric200 nm~1.5 µg/mLPoor (Co-elution)Not Recommended
FDAA + C18 Diastereomer Formation340 nm~0.05 µg/mL Excellent (>2.0) Optimal

Field-Proven Experimental Protocol: FDAA Derivatization

Given the superior optical properties and baseline resolution achieved via diastereomer formation, the FDAA (Marfey's Reagent) method is the recommended approach for validating the enantiomeric excess of 2-amino-3-cyclopropylbutanoic acid.

This protocol is designed as a self-validating system , incorporating internal quenching controls to prevent artifactual racemization.

Step 1: Reagent Preparation

  • FDAA Solution: Dissolve 10 mg of Marfey’s Reagent (FDAA) in 1 mL of MS-grade Acetone (1% w/v). Store in amber vials; FDAA is light-sensitive.

  • Analyte Solution: Prepare a 1 mg/mL solution of the 2-amino-3-cyclopropylbutanoic acid sample in LC-MS grade water.

Step 2: The Derivatization Reaction (S_NAr)

  • In a 1.5 mL microcentrifuge tube, combine 50 µL of the Analyte Solution with 100 µL of the FDAA Solution.

  • Causality of Base Addition: Add 20 µL of 1M NaHCO3. The basic environment deprotonates the primary amine of the amino acid, rendering it nucleophilic enough to attack the fluorinated carbon of FDAA.

  • Incubate the mixture at 40°C for exactly 60 minutes in a thermomixer.

Step 3: Quenching and Stabilization

  • Causality of Quenching: Immediately add 20 µL of 1M HCl. This neutralizes the NaHCO3, halting the S_NAr reaction and preventing any base-catalyzed enolization/racemization at the Cα chiral center of the newly formed diastereomers.

  • Dilute the mixture with 810 µL of Mobile Phase A to achieve a final volume of 1 mL. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Step 4: HPLC Analytical Conditions

  • Column: Standard Achiral C18 (e.g., Waters XBridge C18, 150 x 4.6 mm, 3.5 µm).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water. (TFA ensures sharp peak shapes by suppressing secondary silanol interactions).

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: 20% B to 60% B over 45 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV at 340 nm.

System Suitability Testing (SST)

To ensure the system is self-validating prior to sample analysis, inject a derivatized racemic mixture of all four stereoisomers. The system is only deemed suitable if the critical pair resolution (Rs) between the closely eluting (2S,3S) and (2S,3R) diastereomers is ≥ 1.5 , and the tailing factor for all peaks is ≤ 1.5 .

ICH Q2(R2) Validation Framework

When validating this FDAA-HPLC method for regulatory submission or publication, the following parameters must be rigorously established:

  • Specificity: The method must unequivocally separate the target (2S,3S) isomer from the (2R,3R), (2S,3R), and (2R,3S) isomers, as well as from the unreacted FDAA peak (which typically elutes late in the gradient)[4].

  • Linearity: Because we are measuring enantiomeric excess, linearity must be established for the minor enantiomer (e.g., 2R,3R) from the Limit of Quantification (LOQ) up to 120% of its specification limit. The high extinction coefficient of the dinitrophenyl group at 340 nm typically yields an R² > 0.999.

  • Accuracy (Spike Recovery): Accuracy is proven by spiking known trace amounts (0.1%, 0.5%, 1.0%) of the undesired (2R,3R) enantiomer into a highly pure (2S,3S) sample. Recovery must fall between 95.0% and 105.0%.

  • Robustness: The method's reliability should be tested by deliberately varying the derivatization temperature (± 5°C) and time (± 10 mins). The quenching step ensures that slight delays in injection do not alter the calculated ee%.

References

  • Total synthesis and determination of the stereochemistry of 2-amino-3-cyclopropylbutanoic acid, a novel plant growth regulator isolated from the mushroom Amanita castanopsidis Hongo. Chemical Communications (RSC Publishing).[Link]

  • Enhanced Stereochemical Analysis of β‑Diastereomeric Amino Acids with Variants of Marfey's Reagent. PMC (National Institutes of Health).[Link]

  • High-performance liquid chromatographic separation of the enantiomers of unusual α-amino acid analogues. ResearchGate.[Link]

  • Origin of Homochirality of Amino Acids in the Biosphere. MDPI.[Link]

  • Amino Acid Analysis by High-Performance Liquid Chromatography after Derivatization with 1-Fluoro-2,4-Dinitrophenyl-5-L-Alanine Amide (Marfey's Reagent). ResearchGate.[Link]

Sources

Technical Comparison Guide: In Vitro vs In Vivo Toxicity of 2-Amino-3-cyclopropylbutanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Amino-3-cyclopropylbutanoic acid (3CPB) is a rare, non-proteinogenic amino acid isolated primarily from the basidiomycete mushrooms Amanita cokeri and A. castanopsidis. From a drug development and agrochemical perspective, 3CPB is of significant interest due to its targeted antimicrobial and insecticidal properties. This guide provides an objective, data-driven comparison of its in vitro and in vivo toxicity profiles, offering a self-validating methodological framework for researchers evaluating unusual amino acids.

Mechanistic Causality: The Isoleucine Antimetabolite

To understand the toxicity of 3CPB, one must first understand its mechanism of action. 3CPB functions as a competitive antimetabolite to the essential branched-chain amino acid L-isoleucine . Because of its structural mimicry, 3CPB competitively binds to target enzymes (such as isoleucyl-tRNA synthetase or enzymes in the isoleucine biosynthetic pathway). This competitive inhibition leads to translational stalling, the potential accumulation of misfolded proteins, and subsequent growth arrest.

The definitive proof of this mechanism is the "isoleucine rescue" phenomenon: supplementing a poisoned biological system with exogenous L-isoleucine completely abolishes the toxicity, proving the effect is metabolic rather than a non-specific cytotoxic event .

Pathway Isoleucine L-Isoleucine (Natural Substrate) Enzyme Target Enzyme (e.g., tRNA Synthetase) Isoleucine->Enzyme Binds Acid3CPB 3CPB (Antimetabolite) Acid3CPB->Enzyme Competes Translation Normal Protein Translation Enzyme->Translation If Isoleucine binds Arrest Translational Arrest & Cell Death Enzyme->Arrest If 3CPB binds

Metabolic interference pathway demonstrating 3CPB's competitive inhibition of L-isoleucine.

In Vitro Toxicity Profile & Self-Validating Protocol

In vitro assays demonstrate that 3CPB is highly toxic to specific agricultural pathogens, including the fungus Cercospora kikuchii and bacteria such as Agrobacterium tumefaciens, Erwinia amylovora, and Xanthomonas campestris.

Standardized Protocol: Broth Microdilution with Amino Acid Rescue

  • Media Preparation : Prepare M9 Minimal Salts broth supplemented with a non-amino acid carbon source (e.g., 0.2% glucose).

    • Causality: Complex media (e.g., Luria-Bertani) contain high concentrations of tryptone and yeast extract, which are rich in natural amino acids. Using complex media would introduce exogenous L-isoleucine, prematurely "rescuing" the bacteria and yielding false-negative toxicity results.

  • Inoculation : Inoculate the minimal media with a standardized log-phase culture of Erwinia amylovora (adjusted to a 0.5 McFarland standard).

  • Compound Administration : Administer 3CPB in a serial dilution gradient (ranging from 0.1% to 0.6% w/v).

  • Rescue Control (Self-Validation) : In parallel control wells, co-administer the highest concentration of 3CPB (0.6%) alongside 1 mM L-isoleucine.

    • Causality: If toxicity is observed in Step 3 but abolished in Step 4, the mechanism is definitively confirmed as competitive metabolic inhibition .

  • Incubation & Readout : Incubate at 28°C for 24 hours and quantify growth via optical density (OD600).

In Vivo Toxicity Profile & Protocol

The in vivo profile of 3CPB reveals a more complex toxicological landscape. In arthropod models, specifically the milkweed bug (Oncopeltus fasciatus), 3CPB exhibits potent toxicity resulting in paralysis across both juvenile and adult stages . Furthermore, 3CPB has been shown to inhibit root elongation in plant models like lettuce seedlings, indicating cross-kingdom antimetabolite activity .

Standardized Protocol: Arthropod Microinjection & Dietary Modulation

  • Cohort Standardization : Isolate juvenile and adult cohorts of Oncopeltus fasciatus and subject them to a 12-hour fasting period.

    • Causality: Fasting standardizes the baseline amino acid pool in the hemolymph. Because 3CPB competes with isoleucine, an insect with a recent high-protein meal will have elevated serum isoleucine. This acts as a natural biochemical buffer, artificially depressing the observed toxicity and skewing LD50 calculations .

  • Microinjection : Inject 2 µL of 3CPB solution (0.4% to 0.6% w/v in insect saline) directly into the hemocoel using a glass capillary needle.

  • Observation : Monitor the cohorts for 48 hours, recording rates of paralysis and mortality.

Workflow Isolate 3CPB Isolation (Amanita cokeri) InVitro In Vitro Assay (Minimal Media) Isolate->InVitro InVivo In Vivo Assay (O. fasciatus) Isolate->InVivo Rescue Isoleucine Rescue Test InVitro->Rescue Diet Dietary Protein Modulation InVivo->Diet Result1 Toxicity Abolished Rescue->Result1 Validates Mechanism Result2 Variable Toxicity Diet->Result2 High Baseline Isoleucine

Comparative experimental workflow for validating 3CPB toxicity in vitro and in vivo.

Quantitative Comparative Analysis

To synthesize the operational differences between testing environments, the following table contrasts the in vitro and in vivo performance metrics of 3CPB.

ParameterIn Vitro Model (Bacteria/Fungi)In Vivo Model (Arthropod/Plant)
Primary Targets A. tumefaciens, E. amylovoraO. fasciatus, Lactuca sativa
Media/Environment Minimal agar / Minimal brothHemolymph / Soil matrix
Toxicity Modulator Exogenous Isoleucine concentrationHost dietary protein intake
Reversibility Absolute (100% rescue with Isoleucine)Partial (dependent on metabolic clearance)
Primary Readout Minimum Inhibitory Concentration (MIC)Mortality rate (LD50), Root elongation
Confounding Variables Trace amino acids in complex mediaEndogenous amino acid biosynthesis

References

  • Characterization and toxicity of Amanita cokeri extract Source: Journal of Agricultural and Food Chemistry / PubMed URL:[Link]

  • Amanita cokeri Source: Wikipedia URL: [Link]

  • Relative Toxicity of Amanita Amino Acids Source: McIlvainea (North American Mycological Association) URL: [Link]

  • Cyclopropyl amino acids of Amanita Source: ResearchGate URL:[Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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